1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride

Core Science & Biosynthesis

Chemical properties of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride

An In-depth Technical Guide to the Chemical Properties of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine Hydrochloride

Introduction

The 1,2,4-triazole nucleus is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold in a multitude of clinically significant therapeutic agents.[1] Its unique electronic properties, including hydrogen bonding capacity, dipole character, and metabolic stability, make it an invaluable component in drug design.[1] This guide focuses on a specific, yet important, building block: 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride. This compound features the stable 1H-1,2,4-triazole tautomer linked to a propane backbone with a primary amine, a key functional group for synthetic elaboration.[1]

This document provides researchers, medicinal chemists, and drug development professionals with a comprehensive technical overview of its chemical properties, synthesis, characterization, and potential applications. The methodologies described herein are designed to be self-validating, ensuring scientific rigor and reproducibility in the laboratory.

Molecular Identity and Structure

The fundamental identity of a chemical compound is established by its structure and key identifiers. 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride (CAS No: 1177349-38-0) is the salt form, which enhances aqueous solubility and stability, making it convenient for handling and formulation studies.[2] The corresponding free base (CAS No: 883545-31-1) is the neutral form of the molecule.[3][4][5]

Caption: Chemical structure of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride.

Identifier	Hydrochloride Salt	Free Base
CAS Number	1177349-38-0[2]	883545-31-1[3][4][5]
Molecular Formula	C₅H₁₁ClN₄[2]	C₅H₁₀N₄[4][6]
Molecular Weight	162.62 g/mol [2]	126.16 g/mol [4]
Canonical SMILES	CC(CN1C=NC=N1)N.Cl[2]	CC(N)CN1C=NC=N1[4]
InChIKey	VMSJGHNBDLOHAV-UHFFFAOYSA-N[2]	ZTZDXHFMAKRNMX-UHFFFAOYSA-N[4]

Physicochemical Properties

Understanding the physicochemical properties of a compound is critical for its application in research and development, influencing everything from reaction conditions to formulation strategies.

Property	Value / Description	Rationale and Scientific Insight
Physical State	Expected to be a white to off-white crystalline solid.[7]	Amine hydrochloride salts are typically crystalline solids at room temperature due to their ionic nature and strong intermolecular forces.
Solubility	Expected to have enhanced aqueous solubility.[8][9] Soluble in polar organic solvents like ethanol and DMSO.[8]	The hydrochloride salt form significantly increases polarity, promoting solubility in water and other polar protic solvents.[8] The free base would exhibit higher solubility in less polar organic solvents.
pKa (Predicted)	The primary amine (R-NH₃⁺) is predicted to have a pKa in the range of 9-10.	This value is typical for primary alkylammonium ions. The pKa is crucial for determining the charge state of the molecule at a given pH, which affects its interaction with biological targets and its membrane permeability.
LogP (Predicted)	-0.6 (for the free base)[6]	The negative LogP value indicates that the neutral form of the compound is hydrophilic. This is driven by the polar amine and the nitrogen-rich triazole ring, which are capable of extensive hydrogen bonding.
Stability & Storage	The 1,2,4-triazole ring is aromatic and generally stable to hydrolysis under moderate acidic and alkaline conditions.[10] Store in a cool, dry place, sealed from moisture. Recommended storage is often at room temperature or refrigerated (2-8°C).[5][11]	Aromatic heterocycles like 1,2,4-triazole exhibit significant resonance stabilization.[1][10] As a hydrochloride salt, the compound is hygroscopic; therefore, protection from atmospheric moisture is essential to prevent degradation and ensure accurate weighing.

Synthesis and Purification

While numerous methods exist for the synthesis of 1,2,4-triazole derivatives, a common and logical approach for this specific molecule involves the nucleophilic substitution of a suitable propane precursor with the 1,2,4-triazole anion.[12]

Caption: A plausible synthetic workflow for the target compound.

Experimental Protocol: Synthesis

Causality: The choice of a strong base like sodium hydride (NaH) is critical to deprotonate the 1,2,4-triazole (pKa ≈ 10.2), forming the nucleophilic triazolide anion. A polar aprotic solvent like DMF is selected to dissolve the ionic intermediates and facilitate the SN2 reaction without interfering via protonation.

• Triazole Anion Formation: To a solution of 1H-1,2,4-triazole (1.0 eq) in anhydrous Dimethylformamide (DMF) under an inert nitrogen atmosphere, add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise at 0°C.

• Reaction Mixture: Allow the mixture to stir at room temperature for 30 minutes until hydrogen evolution ceases, indicating complete formation of the anion.

• Nucleophilic Substitution: Add a solution of the 1-chloro-propan-2-amine precursor (1.0 eq) in DMF dropwise to the reaction mixture.

• Reaction Progression: Heat the reaction to 60-80°C and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature and carefully quench with water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude free base.

• Salt Formation: Dissolve the crude free base in a minimal amount of a suitable solvent (e.g., methanol or ethyl acetate). Add a stoichiometric amount of hydrochloric acid (e.g., 2M solution in diethyl ether) dropwise with stirring.

• Purification: Collect the resulting precipitate by filtration. The final product, 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride, can be further purified by recrystallization from a solvent system such as ethanol/ether to achieve high purity.

Analytical Characterization: A Self-Validating System

A robust combination of analytical techniques is required to unambiguously confirm the structure and purity of the synthesized compound. This multi-faceted approach forms a self-validating system where each method provides complementary information.

Caption: A self-validating workflow for chemical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To elucidate the carbon-hydrogen framework and confirm atomic connectivity.

• ¹H NMR (400 MHz, D₂O):

  • δ ~8.5 ppm (s, 1H): Proton on the triazole ring (C-H).

  • δ ~8.0 ppm (s, 1H): Second proton on the triazole ring (C-H).

  • δ ~4.5 ppm (m, 2H): Methylene protons (-CH₂-) adjacent to the triazole ring.

  • δ ~3.8 ppm (m, 1H): Methine proton (-CH-) bearing the amine group.

  • δ ~1.4 ppm (d, 3H): Methyl protons (-CH₃).

  • Note: The NH₃⁺ protons may appear as a broad singlet or may exchange with D₂O.

• ¹³C NMR (100 MHz, D₂O):

  • δ ~150-155 ppm: Two carbons of the triazole ring.

  • δ ~50-55 ppm: Methylene carbon (-CH₂-).

  • δ ~45-50 ppm: Methine carbon (-CH-).

  • δ ~15-20 ppm: Methyl carbon (-CH₃).

Mass Spectrometry (MS)

Purpose: To confirm the molecular weight of the compound.

• Methodology: Electrospray Ionization (ESI) in positive ion mode is the method of choice. The hydrochloride salt will dissociate in solution, and the protonated free base will be detected.

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a suitable solvent like methanol or acetonitrile/water.

• Expected Result: A prominent peak at an m/z (mass-to-charge ratio) corresponding to the [M+H]⁺ of the free base.

  • Calculated m/z for [C₅H₁₀N₄ + H]⁺ = 127.0978.[6]

High-Performance Liquid Chromatography (HPLC)

Purpose: To determine the purity of the compound.

Causality: Due to the compound's high polarity, Hydrophilic Interaction Liquid Chromatography (HILIC) is a more effective separation technique than traditional reverse-phase chromatography.[13] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent, which is ideal for retaining and separating polar analytes.[13]

• Protocol:

  • Column: HILIC Column (e.g., silica or amide-based).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and an aqueous buffer (e.g., water with 0.1% formic acid or ammonium formate). A typical starting condition would be 90:10 Acetonitrile:Aqueous Buffer.[13]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where the triazole ring absorbs, typically around 205-220 nm.

  • Quantification: Purity is determined by the area percentage of the main peak relative to the total area of all observed peaks.

Chemical Reactivity and Applications in Drug Discovery

The synthetic utility of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride lies in its primary amine, which serves as a versatile handle for constructing more complex molecules.

Caption: Key reactivity of the primary amine for synthetic elaboration.

• Amide Bond Formation: The primary amine readily reacts with activated carboxylic acids (e.g., acyl chlorides, acid anhydrides) or with carboxylic acids in the presence of coupling reagents (e.g., HATU, EDC) to form stable amide bonds. This is one of the most common reactions in medicinal chemistry for linking molecular fragments.[14]

• Reductive Amination: Reaction with aldehydes or ketones forms an intermediate imine (Schiff base), which can be subsequently reduced (e.g., with sodium triacetoxyborohydride) to yield secondary or tertiary amines. This is a powerful method for introducing further diversity.

• Sulfonamide Synthesis: The amine can react with sulfonyl chlorides to produce sulfonamides, another important functional group in drug molecules.

The 1,2,4-triazole moiety itself is a known pharmacophore in many antifungal agents where it coordinates to the heme iron of cytochrome P450 enzymes.[1] Therefore, this compound is an excellent starting point or fragment for the synthesis of novel enzyme inhibitors and other potential therapeutic agents.[1][14]

Conclusion

1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride is a valuable chemical building block characterized by its stable heterocyclic core and a reactive primary amine. Its physicochemical properties, including good aqueous solubility and a hydrophilic nature, make it a tractable compound for laboratory use. The synthetic and analytical protocols outlined in this guide provide a robust framework for its preparation and validation, ensuring a high degree of confidence in its identity and purity for downstream applications in medicinal chemistry and drug discovery.

References

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• Szymański, P., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl) propanamides and their tautomerism.

• SIELC Technologies. HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column. Available from: [Link]

• PubChemLite. 1-(1h-1,2,4-triazol-1-yl)propan-2-amine. Available from: [Link]

• Wikipedia. 3-Amino-1,2,4-triazole. Available from: [Link]

• Tarıkoğulları Doğan, A. H., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: design, synthesis and neuroprotectivity potential against 6-OHDA induced neurotoxicity model. Turkish Journal of Pharmaceutical Sciences.
• Bozorov, K., et al. (2019). An insight on medicinal attributes of 1,2,4-triazoles. European Journal of Medicinal Chemistry.

• Organic Chemistry Portal. Synthesis of 1H-1,2,4-triazoles. Available from: [Link]

• Google Patents. CN105906575A - Synthesizing process of 1H-1,2,4-triazole.
• Nageswara Rao, R., & Narasa Raju, A. (2010). Fast and sensitive method for the determination of trace 1,2,4-triazole and 4-amino-1,2,4-triazole by hydrophilic interaction liquid chromatography (HILIC) in antifungal drug substance.
• Zhang, H., et al. (2020). Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)

• ResearchGate. Stability of 1,2,4-triazoles? Available from: [Link]

• Bakulina, O., et al. (2022). [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling. Organic & Biomolecular Chemistry.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1639, Amitrole. Available from: [Link]

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Structural Elucidation and Spectroscopic Profiling of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine Hydrochloride

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Guide

Executive Summary & Chemical Context

1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride is a highly versatile pharmacophoric building block. The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, most notably serving as the primary binding determinant in azole antifungals (e.g., fluconazole, voriconazole) by coordinating to the heme iron of fungal cytochrome P450 (CYP51). The attached propan-2-amine side chain introduces a chiral center and a primary amine, providing an ideal anchoring point for further synthetic elaboration into complex drug candidates.

From an analytical perspective, characterizing this molecule requires a nuanced understanding of its structural dynamics. The presence of the hydrochloride salt, the breaking of symmetry in the substituted triazole ring, and the stereocenter at the C2 position all profoundly influence its spectroscopic signatures. This whitepaper provides a definitive, self-validating guide to the structural elucidation of this compound using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Analytical Workflow & Logical Framework

To ensure absolute structural confirmation, we employ an orthogonal analytical workflow. No single technique is sufficient; rather, the integration of molecular weight data (MS), functional group identification (IR), and atomic connectivity (NMR) creates a self-validating system.

Analytical workflow for the structural elucidation of the target molecule.

Comprehensive Spectroscopic Profiling

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality in Solvent Selection: The selection of deuterated dimethyl sulfoxide (DMSO-d₆) over deuterium oxide (D₂O) or chloroform-d (CDCl₃) is a deliberate experimental choice. D₂O causes rapid deuterium exchange with the primary amine protons (-NH₃⁺), rendering them invisible. DMSO-d₆ suppresses this exchange, allowing the -NH₃⁺ protons to be observed, while also providing excellent solubility for the highly polar hydrochloride salt.

Structural Dynamics (The Diastereotopic Effect): The C2 carbon of the propyl chain is a chiral center. Consequently, the two protons on the adjacent C1 methylene group are diastereotopic. They are magnetically non-equivalent and couple not only with the C2 methine proton (vicinal coupling) but also with each other (geminal coupling, typically J ≈ 14 Hz). This results in a classic ABX spin system, manifesting as two distinct doublets of doublets (dd) in the ¹H NMR spectrum.

Furthermore, the substitution at N1 of the 1,2,4-triazole ring breaks the symmetry of the parent heterocycle. The C5 proton, positioned between two nitrogens (N1 and N4) and adjacent to the alkyl substitution, is more deshielded than the C3 proton, leading to distinct chemical shifts[1].

Table 1: ¹H NMR Assignments (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment / Causality
~8.55	Singlet (s)	1H	-	Triazole H-5: Highly deshielded by adjacent N1 and N4 atoms.
~8.30	Broad Singlet (br s)	3H	-	-NH₃⁺: Broadened due to quadrupolar relaxation of nitrogen and intermediate exchange. Downfield due to protonation.
~8.05	Singlet (s)	1H	-	Triazole H-3: Deshielded, but less so than H-5.
~4.45	Doublet of doublets	1H	14.0, 4.5	C1-H (Diastereotopic A): ABX system due to adjacent C2 chiral center.
~4.30	Doublet of doublets	1H	14.0, 8.0	C1-H (Diastereotopic B): Couples with H_A and C2-H.
~3.60	Multiplet (m)	1H	-	C2-H: Methine proton adjacent to the protonated amine.
~1.20	Doublet (d)	3H	6.5	C3-H₃: Terminal methyl group split by the C2 methine proton.

Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Carbon Type	Assignment / Structural Logic
~151.0	Quaternary-like (CH)	Triazole C-5: Most deshielded carbon in the heterocycle[1].
~144.5	Quaternary-like (CH)	Triazole C-3: Characteristic shift for the 1,2,4-triazole ring[1].
~52.5	Methylene (CH₂)	C1: Deshielded by the adjacent electron-withdrawing triazole N1 atom.
~47.0	Methine (CH)	C2: Shift dictated by the adjacent primary amine hydrochloride.
~17.5	Methyl (CH₃)	C3: Standard aliphatic methyl resonance.

Infrared (IR) Spectroscopy

IR spectroscopy is critical for confirming the salt form of the molecule. Primary amine hydrochlorides exhibit a distinct, highly broadened absorption band spanning from 3200 to 2800 cm⁻¹[2],[3]. This broadness is caused by extensive intermolecular hydrogen bonding between the -NH₃⁺ group and the chloride counterion in the solid state.

Table 3: ATR-FTIR Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity / Shape	Assignment
3200 – 2800	Strong, Very Broad	N-H Stretch (-NH₃⁺): Characteristic of primary amine hydrochlorides[2].
~3100	Medium, Sharp	C-H Stretch (Aromatic): Triazole ring C-H bonds.
~2950	Medium	C-H Stretch (Aliphatic): Propyl chain stretching.
~1510	Strong	C=N Stretch: Triazole ring breathing/stretching mode.

Mass Spectrometry (LC-ESI-MS)

Electrospray Ionization (ESI) in positive ion mode is the method of choice. The free base has a molecular formula of C₅H₁₀N₄ with an exact monoisotopic mass of 126.0905 Da. Under acidic ESI conditions, the molecule readily accepts a proton to form the[M+H]⁺ pseudomolecular ion[4].

Table 4: ESI-MS Fragmentation Data

m/z Observed	Ion Type	Structural Assignment
127.10	[M+H]⁺	Protonated free base molecular ion[4].
149.08	[M+Na]⁺	Sodium adduct (common in ESI).
110.07	[M+H - NH₃]⁺	Characteristic neutral loss of ammonia (17 Da) from the aliphatic amine.

Experimental Protocols

To ensure reproducibility and adherence to Good Laboratory Practices (GLP), the following self-validating protocols must be strictly followed.

Protocol 1: NMR Acquisition & Processing

• Sample Preparation: Dissolve 15–20 mg of the finely powdered 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride in 0.6 mL of high-purity DMSO-d₆ (99.9% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Instrument Tuning: Transfer to a 5 mm NMR tube. Insert into a 400 MHz (or higher) spectrometer. Perform automated tuning and matching (ATMA) for both ¹H and ¹³C nuclei to optimize the probe to the specific dielectric constant of the sample.

• Shimming: Perform gradient shimming (e.g., TopShim) on the deuterium lock signal of DMSO-d₆ to ensure magnetic field homogeneity.

• Acquisition:

  • ¹H NMR: Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

  • ¹³C NMR: Acquire 1024 scans with proton decoupling (WALTZ-16) and a D1 of 2 seconds.

• Processing: Apply a 0.3 Hz exponential line broadening function to the ¹H FID prior to Fourier Transform. Reference the spectra to TMS (0.00 ppm) or the residual DMSO pentuplet (2.50 ppm for ¹H, 39.52 ppm for ¹³C).

Protocol 2: ATR-FTIR Analysis

• Background Collection: Clean the diamond Attenuated Total Reflectance (ATR) crystal with isopropanol and allow it to dry. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) against ambient air.

• Sample Application: Place ~2 mg of the solid hydrochloride salt directly onto the ATR crystal. Apply the pressure anvil until the force gauge indicates optimal contact (preventing air gaps that reduce signal intensity).

• Acquisition: Collect 32 scans from 4000 to 400 cm⁻¹.

• Validation: Ensure the baseline is flat. If a sloping baseline is observed, apply an ATR correction algorithm to account for depth-of-penetration variations at lower wavenumbers.

Method Validation (ICH Q2(R1) Framework)

If these spectroscopic methods are to be used for quantitative assay or impurity profiling in a regulatory environment, they must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines[5],[6].

ICH Q2(R1) method validation parameters for spectroscopic assays.

• Specificity: The analytical procedure must be able to unequivocally assess the analyte in the presence of expected impurities[6]. For this molecule, specificity in NMR is demonstrated by ensuring the triazole H-3/H-5 peaks and the diastereotopic C1 protons do not overlap with residual starting materials (e.g., unreacted 1,2,4-triazole or chloroacetone derivatives).

• Robustness: As defined by ICH Q2(R1), robustness is the capacity of the method to remain unaffected by small, deliberate variations in parameters[6]. For the LC-MS method, this involves testing variations in mobile phase pH (±0.2 units) and column temperature (±5 °C) to ensure the [M+H]⁺ signal remains stable and quantifiable.

Conclusion

The structural elucidation of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride requires a careful interpretation of its unique chemical environment. The diastereotopic nature of the methylene protons and the deshielding effects of the asymmetric triazole ring provide definitive NMR fingerprints. Combined with the characteristic broad N-H stretching of the amine hydrochloride in IR and the precise [M+H]⁺ mass determination via ESI-MS, researchers can establish a rigorous, self-validating profile of this crucial synthetic intermediate. Adherence to ICH Q2(R1) guidelines further ensures that these analytical methods are robust, specific, and suitable for downstream drug development applications.

References

• PubChemLite - 1-(1h-1,2,4-triazol-1-yl)propan-2-amine (C5H10N4) - PubChem / uni.lu - 4

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry - U.S. Food and Drug Administration (FDA) -5

• Spectra–Structure Correlations in the Mid- and Far-infrared - Society for Applied Spectroscopy - 2

• Q2(R1) Validation of Analytical Procedures: Text and Methodology - U.S. Food and Drug Administration (FDA) - 6

• A Comparative Guide: Methyl-d3-amine Hydrochloride vs. Methylamine Hydrochloride for Researchers - Benchchem - 3

• Interpreting the 13C NMR Spectrum of 4-amino-4H-1,2,4-triazole: A Comparative Guide - Benchchem -1

• Supporting Information (1H-1,2,4-triazoles NMR Chemical Shifts) - The Royal Society of Chemistry -

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Comprehensive ¹H and ¹³C NMR Structural Elucidation of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine

Target Audience: Analytical Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals.

Executive Summary & Structural Dynamics

1-(1H-1,2,4-triazol-1-yl)propan-2-amine is a critical bifunctional building block frequently utilized in the synthesis of advanced antifungal agents and pharmaceutical intermediates. As an Application Scientist, I approach the structural elucidation of this molecule not merely as a peak-matching exercise, but as a holistic evaluation of the molecule's electronic and spatial environment.

Accurate characterization via Nuclear Magnetic Resonance (NMR) spectroscopy requires navigating three distinct chemical environments: the electron-deficient aromatic 1,2,4-triazole ring, the deshielded aliphatic chain, and the stereocenter at the C2 position. This guide details the causality behind the observed chemical shifts and provides a self-validating experimental framework for absolute structural confirmation.

Mechanistic Principles of NMR Assignments

The 1,2,4-Triazole Core: Aromatic Deshielding

The 1,2,4-triazole ring exerts a profound deshielding effect due to the high electronegativity of its three nitrogen atoms and the inherent ring current of the aromatic system. In ¹H NMR, the protons directly attached to the C3 and C5 carbons typically resonate far downfield, usually between δ 7.5 and 9.5 ppm[1]. In the ¹³C NMR spectrum, these carbons are typically observed in the range of δ 140–170 ppm[1]. Because the N1-alkyl substitution breaks the symmetry of the parent triazole, the C3 and C5 positions are chemically non-equivalent, resulting in two distinct singlets for both the protons and the carbons[2].

The Aliphatic Amine Chain: Inductive Effects

The aliphatic chain (-CH₂-CH(NH₂)-CH₃) presents a highly perturbed spin system. In aliphatic amines, the α-protons (attached to C2) are deshielded by the electron-withdrawing primary nitrogen atom, pushing their chemical shifts higher (δ 2.2 to 3.5 ppm) compared to standard alkanes[3]. Similarly, the α-carbons of aliphatic amines show elevated chemical shift values ranging from δ 30 to 60 ppm due to the electronegativity of the nitrogen[3].

Diastereotopicity: The Chiral Center

Crucially, the C2 carbon is a chiral center. This asymmetry renders the adjacent C1 methylene protons (attached to the triazole N1) diastereotopic. Because they occupy different spatial environments relative to the chiral center, they are magnetically non-equivalent. Instead of a simple doublet, these protons exhibit geminal coupling (²J) with each other and vicinal coupling (³J) with the C2 methine proton. This manifests as a complex multiplet or a distinct pair of doublet of doublets (dd) around δ 4.0–4.2 ppm. Recognizing this diastereotopicity is a critical self-validating feature that confirms the integrity of the chiral aliphatic chain.

Labile Protons and the D₂O Exchange Protocol

Primary amines showcase their N–H protons as a broad signal, typically in the range of δ 0.5 to 5.0 ppm[3]. This broadening is caused by the quadrupolar relaxation of the ¹⁴N nucleus and rapid intermolecular proton exchange[3]. Because these protons exchange so rapidly, they do not participate in spin-spin splitting with adjacent carbon-bound protons[3]. To definitively assign this peak, a self-validating D₂O shake protocol is employed. Adding deuterium oxide (D₂O) causes the labile N–H protons to exchange with deuterons (N–D), leading to the complete disappearance of the signal from the ¹H NMR spectrum[3][4][5].

Visualizations of Logic and Workflow

Figure 1: Workflow for NMR sample preparation and the D2O exchange self-validation protocol.

Figure 2: Causal logic map of electronic deshielding and spin-spin coupling in the target molecule.

Quantitative Data Summaries

The following tables summarize the predicted and highly characteristic empirical chemical shifts for 1-(1H-1,2,4-triazol-1-yl)propan-2-amine in CDCl₃.

Table 1: ¹H NMR Chemical Shifts (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment Rationale
C5-H (Triazole)	~8.15	Singlet (s)	1H	-	Highly deshielded by adjacent N1 and N4.
C3-H (Triazole)	~7.95	Singlet (s)	1H	-	Deshielded by N2 and N4.
C1-Hₐ	~4.15	Doublet of doublets (dd)	1H	~14.0, 4.5	Diastereotopic proton, geminal & vicinal coupling.
C1-H₆	~4.05	Doublet of doublets (dd)	1H	~14.0, 7.5	Diastereotopic proton, geminal & vicinal coupling.
C2-H	~3.40	Multiplet (m)	1H	-	Deshielded by -NH₂, couples to C1 and C3 protons.
-NH₂	~1.60	Broad Singlet (br s)	2H	-	Labile protons, broad due to rapid exchange[3].
C3-H₃	~1.10	Doublet (d)	3H	~6.5	Terminal methyl, vicinal coupling to C2-H.

Table 2: ¹³C NMR Chemical Shifts (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Rationale
C3 (Triazole)	~151.8	CH (Aromatic)	Deshielded by N2 and N4[2].
C5 (Triazole)	~144.2	CH (Aromatic)	Deshielded by N1 and N4[2].
C1	~55.6	CH₂ (Aliphatic)	Deshielded by the triazole N1 atom.
C2	~47.3	CH (Aliphatic)	Deshielded by the primary amine nitrogen[3].
C3	~22.5	CH₃ (Aliphatic)	Terminal aliphatic methyl group.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure data trustworthiness, the following step-by-step methodology must be strictly adhered to. This incorporates the D₂O exchange as an active validation mechanism.

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra and definitively assign the labile primary amine protons.

Materials:

• 1-(1H-1,2,4-triazol-1-yl)propan-2-amine (≥98% purity)

• Deuterated Chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS)

• Deuterium Oxide (D₂O, 99.9 atom % D)

• 5 mm precision NMR tubes

• 400 MHz (or higher) NMR Spectrometer

Step-by-Step Workflow:

• Sample Preparation: Weigh 15–20 mg of the analyte for ¹H NMR (or 40–50 mg for ¹³C NMR) into a clean glass vial. Dissolve completely in 0.6 mL of CDCl₃. Transfer the homogeneous solution into a 5 mm NMR tube using a glass Pasteur pipette.

• Initial ¹H NMR Acquisition: Insert the sample into the spectrometer. Lock onto the deuterium signal of CDCl₃. Tune and match the probe. Shim the magnetic field to ensure sharp signals (TMS line width < 1 Hz). Acquire the ¹H spectrum using a standard single-pulse sequence (e.g., zg30) with 16 scans and a relaxation delay (D1) of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C spectrum (e.g., zgpg30) using 512–1024 scans to ensure an adequate signal-to-noise ratio, particularly for the quaternary-like behavior of the triazole carbons.

• D₂O Shake (Self-Validation): Remove the NMR tube from the spectrometer. Add 1–2 drops of D₂O directly into the tube. Cap the tube and shake vigorously for 30 seconds to facilitate the deuterium exchange of the amine protons[4][5]. Allow the immiscible layers to separate (centrifuge briefly if an emulsion forms).

• Post-Exchange Acquisition: Re-insert the tube and acquire a second ¹H NMR spectrum under identical parameters. Overlay the pre- and post-D₂O spectra to confirm the disappearance of the broad signal at δ 1.5–2.0 ppm, definitively validating the -NH₂ assignment[3][4].

References

• JoVE. "Video: NMR Spectroscopy Of Amines". JoVE. [Link]

• Heriot-Watt University. "1H NMR Spectroscopy: OH and NH signals". Heriot-Watt University. [Link]

• Doc Brown's Chemistry. "1H proton nmr spectrum of ethylamine". Doc Brown's Chemistry. [Link]

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• 5. 1H proton nmr spectrum of ethylamine C2H7N CH3CH2NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

A Technical Guide to the Biological Targets of Triazole-Based Compounds

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The triazole scaffold, a five-membered heterocyclic ring containing three nitrogen atoms, is a cornerstone in medicinal chemistry, recognized as a "privileged" structure.[1] Its derivatives are known for a wide spectrum of biological activities, including antifungal, anticancer, antiviral, and anti-inflammatory properties.[1][2][3] This is attributed to the unique physicochemical characteristics of the triazole ring, which can act as a bioisostere for amide or ester groups and engage in various non-covalent interactions, such as hydrogen bonding and dipole-dipole interactions, enhancing binding affinity to biological targets.[1][4][5] This technical guide provides an in-depth exploration of the primary biological targets of triazole-based compounds, details key experimental protocols for target identification and validation, and visualizes the critical pathways and workflows involved in their study.

Major Classes of Biological Targets for Triazole Compounds

The pharmacological versatility of triazole derivatives stems from their ability to interact with and modulate the function of a diverse array of biomolecules.[6][7] These interactions are highly dependent on the specific substitutions on the triazole core.[1] The primary biological targets can be broadly categorized as enzymes and, to a lesser extent, other proteins and pathways.

Enzymes: The Predominant Target Class

Enzymes are the most well-documented targets for triazole-based compounds, with inhibition being the most common mechanism of action.[1]

1.1.1 Cytochrome P450 Enzymes

The most prominent examples of triazole-targeted enzymes belong to the cytochrome P450 (CYP) superfamily.

• Lanosterol 14α-demethylase (CYP51): This is the quintessential target for azole antifungal agents.[8] Triazoles, such as fluconazole and itraconazole, function by having a nitrogen atom in their ring coordinate with the heme iron atom at the active site of CYP51.[1][9] This interaction inhibits the enzyme's ability to convert lanosterol to ergosterol, an essential component of the fungal cell membrane.[8][10] The resulting depletion of ergosterol and accumulation of toxic sterol intermediates disrupt membrane integrity, leading to fungal growth inhibition.[8][9][11]

• Aromatase (CYP19A1): In cancer therapy, particularly for hormone receptor-positive breast cancer, triazole compounds like anastrozole and letrozole are potent aromatase inhibitors.[12] They block the final step in estrogen biosynthesis, thereby reducing tumor-promoting estrogen levels.[12]

1.1.2 Protein Kinases

Protein kinases, which play crucial roles in cellular signaling, are increasingly recognized as targets for triazole derivatives in oncology. Their dysregulation is a hallmark of many cancers.

• Cyclin-Dependent Kinases (CDKs): Certain 1-acyl-1H-[1][13][14]triazole-3,5-diamine analogues have been identified as potent and selective inhibitors of CDK1 and CDK2, demonstrating efficacy in human melanoma xenograft models.[15] Some triazole-naphthoquinone hybrids also show multi-kinase inhibitory activity, including against CDK2.[16]

• Aurora Kinases: Triazole derivatives designed as bioisosteres of known inhibitors have shown significant inhibitory activity against Aurora-A kinase, a protein overexpressed in many solid tumors.[17]

• Other Kinases: Triazoles have been developed as inhibitors for a range of other oncogenic kinases, including EGFR, VEGFR-2, mTOR, and c-Met, often through the design of hybrid molecules that incorporate the triazole scaffold.[18][19][20] Triazole derivatives have also been explored as inhibitors of CK1γ and CK2α kinases, which are implicated in cancer and neurodegenerative disorders.[21]

1.1.3 Other Enzyme Targets

The scope of triazole-enzyme interactions extends to various other classes:

• Cholinesterases: In the context of neurodegenerative diseases like Alzheimer's, triazole derivatives have been designed to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that break down the neurotransmitter acetylcholine.[1][22][23]

• Monoamine Oxidases (MAOs): These enzymes are involved in the metabolism of neurotransmitters, and their inhibition by triazole compounds is a strategy being explored for treating neurodegenerative conditions.[22]

• α-Glucosidase: Inhibition of this enzyme, which is involved in carbohydrate digestion, is a therapeutic approach for managing diabetes, and some triazoles have shown activity against it.[1]

Targets in Neurodegenerative Diseases

Beyond enzyme inhibition, triazoles are being investigated for their potential to modulate other targets relevant to neurodegenerative diseases.[22] This includes targeting receptors like NMDA and P2X7 and inhibiting the aggregation of tau proteins.[22][24] Some triazole derivatives also exhibit neuroprotective effects through antioxidant and reactive oxygen species (ROS) scavenging activities.[25]

In-Depth Focus: The Ergosterol Biosynthesis Pathway

The antifungal action of triazoles provides a classic and well-understood example of targeted therapy. The key intervention point is the inhibition of Lanosterol 14α-demethylase (CYP51), a critical enzyme in the ergosterol biosynthesis pathway.

Mechanism of CYP51 Inhibition

• Binding: The triazole compound enters the active site of the fungal CYP51 enzyme.

• Coordination: The N4 nitrogen of the triazole ring forms a coordinate bond with the iron atom of the heme prosthetic group within the enzyme's active site.[1][9]

• Inhibition: This binding event competitively inhibits the natural substrate, lanosterol, from accessing the active site.[26]

• Pathway Disruption: The demethylation of lanosterol is halted.[10]

• Consequences: This leads to two primary antifungal effects:

  • Depletion of ergosterol, which is vital for the structure and function of the fungal cell membrane.[8]

  • Accumulation of toxic 14α-methylated sterol precursors, which further disrupts membrane integrity and function.[9][11]

This dual action ultimately compromises the fungal cell membrane, leading to growth arrest (fungistatic effect) or cell death (fungicidal effect).[8]

Visualizing the Pathway

The following diagram illustrates the central role of CYP51 in the ergosterol pathway and the inhibitory action of triazole antifungals.

Caption: Inhibition of CYP51 by triazoles halts the ergosterol biosynthesis pathway.

Methodologies for Target Identification and Validation

Identifying the specific biological target of a novel triazole compound is a critical step in drug discovery.[14] A multi-faceted approach combining computational, biochemical, and cell-based methods is often required.[27][28]

In Silico and Computational Approaches

• Molecular Docking: This method predicts the preferred orientation of a triazole compound when bound to a known 3D structure of a potential protein target. It helps to rationalize binding modes, as seen in studies with CYP51 and various kinases.[23][29]

• Pharmacophore Modeling: Identifies the essential 3D arrangement of functional groups in a series of active triazoles required for binding to a specific target.

• Connectivity Mapping: Compares the gene expression signature of cells treated with a triazole compound to a reference database of signatures from compounds with known mechanisms of action to infer potential targets or pathways.[27]

Biochemical and Biophysical Assays

These methods provide direct evidence of interaction between the triazole compound and a purified protein target.

• Enzyme Inhibition Assays: These are fundamental for confirming the inhibition of a specific enzyme. The IC50 value (the concentration of the inhibitor required to reduce enzyme activity by 50%) is a key quantitative measure. This has been widely used to evaluate triazole inhibitors against targets like Aurora-A kinase and CDKs.[15][17]

• Surface Plasmon Resonance (SPR): A label-free technique to measure the binding kinetics (on-rate and off-rate) and affinity (KD) between a compound and a target protein immobilized on a sensor surface.

Cell-Based Assays

These assays assess the effect of the triazole compound in a more biologically relevant cellular context.

• Cell Viability/Proliferation Assays (e.g., MTT Assay): Measures the ability of a compound to inhibit cell growth or induce cell death. This is a primary screening method for anticancer triazoles.[30]

• Reporter Gene Assays: Used to measure the modulation of a specific signaling pathway. For example, a luciferase reporter driven by a promoter responsive to a transcription factor can quantify pathway activation or inhibition.

• Western Blotting/Phosphorylation Analysis: Determines if a compound inhibits a kinase by measuring the phosphorylation status of its downstream substrates.[20]

Advanced Proteomics-Based Approaches

These unbiased methods aim to identify the target(s) of a compound from a complex mixture of cellular proteins.[14][28]

• Affinity-Based Pull-Down Methods: This is a powerful technique for target discovery.[14][31] The triazole compound (the "bait") is immobilized on a solid support (like agarose beads) or tagged with a high-affinity handle like biotin.[14] This "bait" is then incubated with a cell lysate. The target protein(s) that bind to the bait are "pulled down," isolated, and subsequently identified using mass spectrometry.[14]

Experimental Protocol: Affinity-Based Pull-Down for Target Identification

This protocol outlines a generalized workflow for identifying the protein targets of a triazole compound using an affinity-based approach.

Objective: To isolate and identify the specific protein(s) that bind to a novel triazole compound from a cell lysate.

Principle: A modified version of the triazole compound (e.g., linked to biotin or beads) is used to capture its binding partners. These partners are then identified by mass spectrometry. A competitor control (excess free, unmodified triazole) is crucial to ensure the binding is specific.

Methodology Workflow:

Caption: Workflow for affinity-based target identification of a triazole compound.

Step-by-Step Protocol:

• Probe Synthesis:

  • Synthesize a derivative of the lead triazole compound containing a linker arm attached to a position that does not interfere with its biological activity.

  • Covalently attach this linker to a solid support (e.g., NHS-activated agarose beads) or conjugate it to biotin.[14]

• Cell Culture and Lysis:

  • Culture a relevant cell line (e.g., a cancer cell line sensitive to the compound) to a high density.

  • Harvest the cells and prepare a native cell lysate using a mild lysis buffer (e.g., containing non-denaturing detergents like NP-40) supplemented with protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation to remove insoluble debris.

• Affinity Capture:

  • Experimental Sample: Incubate the cell lysate with the triazole-conjugated beads/biotin for several hours at 4°C with gentle rotation.

  • Control Sample: In a parallel incubation, include a large molar excess (e.g., 100-fold) of the free, unconjugated triazole compound along with the lysate and the affinity probe. This will competitively block specific binding sites on the target protein(s).

• Washing:

  • Pellet the beads (or capture the biotin-probe complex with streptavidin beads).

  • Wash the pellet extensively with lysis buffer to remove proteins that are non-specifically bound to the beads or probe.

• Elution:

  • Elute the specifically bound proteins from the affinity matrix. This can be done by changing the buffer conditions (e.g., high salt or low pH) or, more specifically, by adding a high concentration of the free triazole compound to out-compete the immobilized probe.

• Protein Identification:

  • Separate the eluted proteins by one-dimensional sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Visualize the protein bands using a sensitive stain (e.g., Coomassie Blue or silver stain).

  • Excise protein bands that are present in the experimental lane but absent or significantly reduced in the competitive control lane.

  • Perform in-gel digestion of the proteins (e.g., with trypsin).

  • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis and Target Validation:

  • Use the MS/MS data to search protein databases (e.g., Swiss-Prot) to identify the proteins.

  • The resulting list of "hits" provides a set of high-confidence candidate targets.

  • These candidates must then be validated using orthogonal methods, such as enzyme inhibition assays with the purified protein, or by observing the loss of the compound's effect in cells where the candidate target has been knocked down (e.g., using RNAi).[27][32]

Summary of Triazole Inhibitory Activities

The following table summarizes the inhibitory activities of selected triazole-based compounds against various biological targets, showcasing their potency and therapeutic potential.

Compound Class	Specific Compound(s)	Target(s)	Reported IC50 Values	Therapeutic Area
Antifungals	Fluconazole, Itraconazole	Fungal CYP51	-	Antifungal
Aromatase Inhibitors	Letrozole, Anastrozole	Aromatase (CYP19A1)	-	Breast Cancer
Kinase Inhibitors	JNJ-7706621 Analogue (1a)	Aurora-A Kinase	Submicromolar[17]	Cancer
Kinase Inhibitors	1-acyl-1H-[1][13][14]triazole-3,5-diamine (3f)	CDK1, CDK2, VEGF-R2	0.009 µM, 0.007 µM, 0.051 µM[15]	Cancer
Kinase Inhibitors	Naphthoquinone-triazole hybrid (4a)	CDK2	0.3 µM (antiproliferative)[16]	Cancer
Cholinesterase Inhibitors	Pyridoxine-triazole hybrid (5i)	Acetylcholinesterase (AChE)	Potent inhibition noted[23]	Alzheimer's Disease

Conclusion and Future Perspectives

The triazole scaffold is a remarkably versatile and privileged structure in drug discovery, with its derivatives targeting a wide range of biological molecules, predominantly enzymes.[1][6][33] The well-established inhibition of cytochrome P450 enzymes in antifungal and cancer therapies serves as a paradigm for targeted drug design.[1][12] The expanding list of targets now includes a diverse array of protein kinases, cholinesterases, and other enzymes implicated in oncology, neurodegeneration, and inflammatory diseases.[2][17][22]

Future research will likely focus on designing multi-target triazole ligands to address complex diseases with interconnected pathologies, such as Alzheimer's disease and cancer.[23] The use of advanced, unbiased target identification methods will be crucial for discovering novel mechanisms of action for new and existing triazole compounds, potentially leading to drug repositioning and the development of next-generation therapeutics.[28] The synthetic tractability of the triazole ring, especially via click chemistry, will continue to facilitate the rapid generation of diverse chemical libraries for screening against emerging biological targets.[4]

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• Mechanisms of action of 1,2,3‐triazole hybrids - ResearchGate. ResearchGate.
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In vitro antifungal spectrum of novel triazole compounds.

In Vitro Antifungal Spectrum of Novel Triazole Compounds: A Technical Guide for Preclinical Development

The clinical utility of legacy triazoles (e.g., fluconazole, itraconazole) is increasingly compromised by the emergence of resistant fungal pathogens and off-target human cytochrome P450 toxicity. To address this, a new generation of triazoles—including isavuconazole, efinaconazole, ravuconazole, and albaconazole—has been engineered. As a Senior Application Scientist, I have structured this guide to provide drug development professionals with a rigorous, mechanistically grounded overview of the in vitro spectrum of these novel compounds, alongside the standardized methodologies required to accurately quantify their efficacy.

Mechanism of Action and Target Engagement

Triazoles exert their fungistatic or fungicidal effects by inhibiting lanosterol 14α-demethylase (CYP51), a cytochrome P450-dependent enzyme critical for ergosterol biosynthesis[1]. The depletion of ergosterol disrupts fungal cell membrane fluidity and asymmetry, leading to the accumulation of toxic 14α-methylated sterols.

Novel triazoles feature unique side-arm architectures that allow the azole nitrogen to coordinate tightly with the heme iron of CYP51, even in strains harboring common resistance mutations (e.g., TR34/L98H in Aspergillus fumigatus). For instance, isavuconazole (administered as the water-soluble prodrug isavuconazonium sulfate) orientates its expanded side chain to engage secondary binding pockets within the fungal CYP51 protein, drastically increasing target affinity and broadening its spectrum[1].

Ergosterol biosynthesis pathway highlighting CYP51 inhibition by novel triazoles.

In Vitro Antifungal Spectrum

The in vitro spectrum of novel triazoles is quantified using Minimum Inhibitory Concentration (MIC) values, specifically MIC50 and MIC90 (the concentrations inhibiting 50% and 90% of tested isolates, respectively).

• Isavuconazole: Demonstrates potent activity against a wide spectrum of yeasts, often surpassing fluconazole and itraconazole (MIC50 = 0.004 μg/mL for susceptible Candida spp.)[2]. It also maintains efficacy against Mucorales and rare molds, though it shows limited activity against Fusarium spp. (MIC50 = 16 μg/mL)[2].

• Efinaconazole: Specifically developed for topical application in onychomycosis, it exhibits exceptional potency against dermatophytes like Trichophyton rubrum and T. mentagrophytes, with MIC90 values as low as 0.008 and 0.015 μg/mL, respectively[3].

• Albaconazole & Ravuconazole: Show robust activity against fluconazole-resistant Candida strains. Albaconazole is highly active against C. albicans and C. glabrata (MIC90 = 0.5 and 2.0 μg/mL, respectively)[2].

Table 1: Comparative In Vitro Susceptibility (MIC50/MIC90) of Novel Triazoles

Compound	Pathogen Group	Key Species	MIC50 (μg/mL)	MIC90 (μg/mL)
Efinaconazole	Dermatophytes	Trichophyton rubrum	≤0.002	0.008
Efinaconazole	Yeasts	Candida albicans	0.001	>0.25
Isavuconazole	Yeasts	Candida spp. (Susceptible)	0.004	0.016
Isavuconazole	Molds	Fusarium spp.	16.0	16.0
Albaconazole	Yeasts	Candida glabrata	0.5	2.0

Standardized Susceptibility Testing Methodologies

To ensure reproducibility, in vitro testing must adhere to standardized protocols established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)[4][5].

Causality in Protocol Design

• Media Selection: Both CLSI and EUCAST utilize RPMI 1640 medium. However, EUCAST mandates supplementation with 2% glucose. Why? The inclusion of glucose significantly enhances fungal growth kinetics, facilitating sharper, more objective visual endpoint determinations (a strict no-growth visual endpoint) at 48 hours[6].

• Inoculum Standardization: Accurate inoculum preparation prevents the "inoculum effect," an artifact where artificially high fungal densities deplete the active drug or cause localized pH shifts, leading to falsely elevated MIC values[7]. EUCAST utilizes hemocytometer counting, while CLSI relies on spectrophotometric transmittance[6][7].

Comparative workflows for CLSI M38 and EUCAST broth microdilution testing.

Protocol: CLSI M38 Broth Microdilution for Filamentous Fungi (Molds)

• Inoculum Preparation: Subculture the mold isolate on Potato Dextrose Agar (PDA) for 7 days at 35°C to induce maximal sporulation[7].

• Suspension & Standardization: Harvest conidia by covering the colonies with sterile saline (0.85%) containing 0.01% Tween 20. Gently scrape the surface. Adjust the suspension spectrophotometrically to an optical density (OD) of 0.09 to 0.11 at 530 nm (yielding approximately 0.4–5 × 10^6 CFU/mL)[7].

• Dilution: Dilute the standardized suspension 1:50 in standard RPMI 1640 broth (buffered to pH 7.0 with MOPS) to achieve a final test inoculum of 0.4–5 × 10^4 CFU/mL[7].

• Drug Plate Preparation: Prepare 96-well U-bottom microtiter plates with 2-fold serial dilutions of the novel triazole (e.g., 0.015 to 16 μg/mL).

• Inoculation & Incubation: Add 100 μL of the diluted inoculum to each well containing 100 μL of the drug dilution. Incubate at 35°C for 48 hours[7].

• Endpoint Reading: Visually determine the MIC as the lowest drug concentration that produces complete inhibition of visible growth (100% inhibition) compared to the drug-free growth control[7].

Self-Validating System (Quality Control)

A self-validating protocol requires rigorous internal Quality Control (QC). When testing novel triazoles, specific reference strains must be included in every run to ensure the assay's integrity. For instance, testing Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258 provides established MIC ranges that confirm the potency of the drug stock, the absence of media antagonism, and the suitability of the incubation conditions[7]. If the MIC of the QC strain falls outside the accepted CLSI/EUCAST range, the entire run must be immediately invalidated, ensuring that reported susceptibility data for clinical isolates remain absolutely trustworthy.

References

• Comparison of In Vitro Antifungal Activities of Efinaconazole and Currently Available Antifungal Agents against a Variety of Pathogenic Fungi Associated with Onychomycosis. ASM Journals. 3

• Novel triazole antifungal drugs: Focus on isavuconazole, ravuconazole and albaconazole. AWS.2

• Buy Isavuconazonium Sulfate | 946075-13-4 | >97%. Smolecule. 1

• Antifungal Susceptibility Testing: Current Approaches. PMC - NIH. 4

• EUCAST breakpoints for antifungals. PubMed - NIH. 5

• Antifungal susceptibility testing in Aspergillus spp. according to EUCAST methodology. Fungal Infection Trust. 6

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. PMC - NIH. 7

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• 1. Buy Isavuconazonium Sulfate | 946075-13-4 | >97% [smolecule.com]
• 2. awarticles.s3.amazonaws.com [awarticles.s3.amazonaws.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EUCAST breakpoints for antifungals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fungalinfectiontrust.org [fungalinfectiontrust.org]
• 7. Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds - PMC [pmc.ncbi.nlm.nih.gov]

Discovery of New 1,2,4-Triazole Derivatives as Potential Kinase Inhibitors: A Mechanistic and Methodological Guide

Executive Summary

The rational design of small-molecule kinase inhibitors is a cornerstone of targeted oncology and immunology. Among the myriad of heterocyclic pharmacophores, the 1,2,4-triazole scaffold has emerged as a highly versatile and metabolically stable core for kinase inhibition[1]. Due to its unique electronic distribution, the 1,2,4-triazole ring can act simultaneously as a hydrogen bond donor and acceptor, allowing it to anchor securely within the highly conserved ATP-binding hinge region of various kinases[1],[2]. This whitepaper provides an in-depth technical analysis of 1,2,4-triazole derivatives, detailing the mechanistic causality of their efficacy, quantitative profiling across key targets, and the self-validating experimental methodologies required for their discovery and validation.

Mechanistic Grounding: The 1,2,4-Triazole Pharmacophore

Kinases catalyze the transfer of the γ -phosphate from ATP to specific protein substrates. To inhibit this process, small molecules must outcompete intracellular ATP (often present in millimolar concentrations) for the kinase hinge region.

The Causality of Scaffold Selection: Why utilize the 1,2,4-triazole core over more traditional pyrimidine or quinazoline scaffolds? The answer lies in its physicochemical properties. The three nitrogen atoms in the five-membered ring create a highly polar yet aromatic system. This polarity significantly enhances aqueous solubility, a frequent bottleneck in drug development[1]. Mechanistically, the nitrogen atoms at positions 1, 2, and 4 provide a precise geometric arrangement that fulfills the dual requirement of hydrogen bonding with the backbone amides (e.g., the NH and C=O of the hinge region residues)[1],[2]. Furthermore, the triazole nucleus is highly resistant to metabolic degradation (such as cytochrome P450-mediated oxidation), thereby improving the pharmacokinetic (PK) profile of the resulting drug candidate[2].

Fig 1. Dual inhibition of CDK and FAK signaling pathways by 1,2,4-triazole derivatives.

Key Kinase Targets and Quantitative Profiling

The tunability of the 1,2,4-triazole scaffold allows researchers to direct selectivity toward specific kinase families by altering the peripheral functional groups.

• Cyclin-Dependent Kinases (CDKs): JNJ-7706621, a 1-acyl-1H-[1,2,4]triazole-3,5-diamine derivative, is a potent pan-CDK inhibitor[3]. It demonstrates exceptional affinity for CDK1 and CDK2, inhibiting cell growth independent of p53 or retinoblastoma status, and inducing G2-M phase arrest[4],[5].

• Focal Adhesion Kinase (FAK): Novel 5-pyridinyl-1,2,4-triazole derivatives (e.g., Compound 3d) have been identified as potent FAK inhibitors. By outcompeting ATP, these compounds repress FAK phosphorylation, thereby downregulating the PI3K/Akt survival pathway and inducing apoptosis in hepatocellular carcinoma models[6].

• Fibroblast Growth Factor Receptor 1 (FGFR1): Utilizing fragment-based virtual screening, researchers developed indazole-1H-1,2,4-triazole hybrids (e.g., Compound 9u) that exhibit single-digit nanomolar inhibition against FGFR1, highlighting the scaffold's utility in targeting receptor tyrosine kinases[7].

• Janus Kinases (JAK/TYK): Diamino-1,2,4-triazoles have been successfully optimized to selectively inhibit TYK2 and JAK1 over JAK2 and JAK3, providing a therapeutic avenue for autoimmune diseases like rheumatoid arthritis[8].

Table 1: Quantitative Profiling of 1,2,4-Triazole Kinase Inhibitors

Compound / Scaffold	Primary Target(s)	Biochemical IC 50​	Observed Cellular Effect	Ref.
JNJ-7706621 (1-acyl-triazole-diamine)	CDK1 / CDK2	9.0 nM / 4.0 nM	G2-M arrest, apoptosis induction	[3],[4]
Compound 3d (5-pyridinyl-triazole)	FAK (PTK2)	18.10 nM	PI3K/Akt downregulation, apoptosis	[6]
Compound 9u (Indazole-triazole)	FGFR1	3.3 nM	Anti-proliferative (IC 50​ = 468.2 nM)	[7]
Compound 1b (Triazole bioisostere)	Aurora-A Kinase	Sub-micromolar	Mitotic spindle disruption	[9]
Diamino-triazole derivatives	TYK2 / JAK1	Selective	IL-23 signaling blockade	[8]

Systems and Methodologies: From Synthesis to Validation

To ensure scientific integrity, the discovery pipeline must operate as a self-validating system. Chemical synthesis must yield high-purity compounds whose mechanisms of action are orthogonally verified through robust biochemical and cellular assays.

Fig 2. Step-by-step workflow for the discovery of 1,2,4-triazole kinase inhibitors.

Protocol 3.1: Synthesis of 1H-[1,2,4]Triazole-3,5-Diamine Cores

Causality & Rationale: The construction of the triazole core requires high regioselectivity. Utilizing diphenylcyanocarbonimidate as an electrophilic carbon source allows for efficient coupling with arylamines under mild conditions, preventing the degradation of sensitive functional groups[3].

• Intermediate Formation: Dissolve the starting arylamine (1.0 eq) and diphenylcyanocarbonimidate (1.1 eq) in a polar aprotic solvent such as DMF. Stir at room temperature for 12 hours to yield the intermediate N-cyano-N'-aryl-O-phenylisourea[3].

• Cyclization: To the reaction mixture, add hydrazine hydrate (2.0 eq) in situ. The nucleophilic attack of hydrazine on the cyano group initiates a cyclization cascade, forming the 1H-[1,2,4]triazole-3,5-diamine core[3].

• Purification: Quench the reaction with water, extract with ethyl acetate, and purify the organic layer via silica gel chromatography to isolate the pure triazole scaffold.

• Acylation (Optional tuning): React the diamine with an appropriate acyl chloride in the presence of pyridine to install a 1-acyl group, which is critical for modulating lipophilicity and optimizing hinge-binding interactions[3].

Protocol 3.2: High-Throughput Kinase Inhibition Assay (ADP-Glo)

Causality & Rationale: To validate ATP-competitive inhibition, the assay must precisely quantify kinase activity. The ADP-Glo assay is an ideal self-validating system: it measures the ADP produced rather than the ATP consumed. By depleting unreacted ATP before detection, it eliminates false positives caused by background ATP hydrolysis, ensuring a high signal-to-noise ratio[5].

• Kinase Reaction Setup: In a 384-well plate, combine the purified recombinant kinase (e.g., CDK1/Cyclin B), the specific peptide substrate, and the synthesized 1,2,4-triazole inhibitor (in serial dilutions).

• ATP Addition: Initiate the reaction by adding ultra-pure ATP. Crucial Step: The ATP concentration must be set precisely at the predetermined Km​ value for the specific kinase. This ensures that the calculated IC 50​ accurately reflects competitive inhibition[5].

• Incubation: Incubate the plate at room temperature for 60 minutes to allow the enzymatic transfer of phosphate.

• ATP Depletion: Add the ADP-Glo Reagent (equal volume to the reaction) and incubate for 40 minutes. This terminates the kinase reaction and completely degrades any remaining unconsumed ATP.

• Kinase Detection: Add the Kinase Detection Reagent. This converts the generated ADP back into ATP, which is immediately utilized by a coupled luciferase/luciferin reaction to emit light.

• Data Analysis: Measure luminescence using a microplate reader. Plot the dose-response curve using non-linear regression to determine the IC 50​ . A linear shift in IC 50​ relative to increasing ATP concentrations definitively validates the ATP-competitive nature of the triazole inhibitor[5].

Conclusion and Future Perspectives

The 1,2,4-triazole scaffold remains a highly privileged structure in the arsenal of kinase inhibitor design. Its unique capacity to anchor into the kinase hinge region while maintaining excellent metabolic stability has yielded potent inhibitors against CDKs, FAK, Aurora kinases, and FGFRs. Future drug development efforts are increasingly focusing on incorporating the 1,2,4-triazole pharmacophore into Proteolysis Targeting Chimeras (PROTACs) to achieve targeted kinase degradation, thereby overcoming the resistance mutations frequently encountered with traditional occupancy-driven inhibitors.

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. JNJ-7706621 [drugs.ncats.io]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Discovery of antiproliferative and anti-FAK inhibitory activity of 1,2,4-triazole derivatives containing acetamido carboxylic acid skeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis and biological evaluation of novel 1H-1,2,4-triazole, benzothiazole and indazole-based derivatives as potent FGFR1 inhibitors viafragment-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diamino-1,2,4-triazole derivatives are selective inhibitors of TYK2 and JAK1 over JAK2 and JAK3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, Synthesis, and Biochemical Evaluation of New Triazole Derivatives as Aurora-A Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Engineering the 1,2,4-Triazole Scaffold: Mechanistic Pathways and Anticancer Drug Development

As a Senior Application Scientist overseeing hit-to-lead optimization pipelines, I frequently encounter the challenge of balancing a drug candidate's target affinity with its metabolic stability and pharmacokinetic profile. In this context, the 1,2,4-triazole ring has emerged not merely as a structural placeholder, but as a "privileged" pharmacophore in modern oncology Wen et al., 2020[1].

This technical guide dissects the structural causality, mechanistic pathways, and experimental validation of substituted 1,2,4-triazoles, providing a comprehensive framework for researchers and drug development professionals.

Structural Causality: Why the 1,2,4-Triazole Core?

The pharmacological success of 1,2,4-triazoles is rooted in their unique physicochemical properties. The five-membered heterocyclic ring contains three nitrogen atoms, which act as potent hydrogen bond donors and acceptors NIH, 2024[2].

From a rational drug design perspective, the triazole nucleus serves as a highly stable bioisostere for amides, esters, and carboxylic acids Benchchem, 2025[3]. This isostere replacement is a deliberate choice to protect the molecule from rapid enzymatic hydrolysis in vivo. Furthermore, the polar nature of the ring significantly enhances the aqueous solubility of heavily substituted lipophilic ligands, a critical factor in overcoming the poor bioavailability that plagues many early-stage anticancer compounds.

Primary Anticancer Mechanisms of Action

Substituted 1,2,4-triazoles exert their antitumor effects primarily through two distinct mechanisms: the disruption of microtubule dynamics and the inhibition of receptor tyrosine kinases.

Kinase Inhibition (EGFR/PI3K/Akt Pathway)

Receptor tyrosine kinases (RTKs) like EGFR are frequently overexpressed in solid tumors. Specific thio-substituted 1,2,4-triazoles have been engineered to competitively bind the ATP-binding pocket of the EGFR catalytic domain. By blocking ATP coordination, these derivatives halt the downstream phosphorylation cascade of the PI3K/Akt pathway, effectively reversing Akt-mediated survival signals and inducing apoptosis in cell lines such as PC-3 PMC, 2024[4].

Mechanistic signaling pathway of EGFR inhibition by 1,2,4-triazole derivatives inducing apoptosis.

Tubulin Polymerization Modulation

One of the most elegant applications of the 1,2,4-triazole scaffold is its use as a conformational lock. In 1,5-disubstituted 1,2,4-triazoles, the ring replaces the unstable cis-double bond of the natural antimitotic agent Combretastatin A-4 (CA-4). This modification restricts the molecule into the bioactive cis-orientation required to bind the colchicine site on tubulin, leading to potent G2/M phase cell cycle arrest PMC, 2024[5]. Interestingly, fused [1,2,4]triazolo[1,5-a]pyrimidines exhibit a completely unique mechanism: they promote tubulin polymerization while simultaneously inhibiting the binding of vinca alkaloids, overcoming multidrug resistance in xenograft models ACS, 2006[6].

Quantitative Structure-Activity Relationship (SAR) Insights

To guide future synthetic efforts, the following table summarizes the quantitative impact of specific functional group substitutions on the 1,2,4-triazole core across various oncological targets.

Compound Scaffold	Target Mechanism	Key Substitutions	Evaluated Cell Lines	Potency / IC₅₀	Reference
1,5-diaryl-1,2,4-triazoles	Tubulin (Colchicine site)	3',4',5'-trimethoxyphenyl, 4'-ethoxy	HeLa, Jurkat	IC₅₀ = 0.76 µM (assembly)	[5]
Diarylurea-triazoles	Tyrosine Kinases (c-Kit, FLT3)	Diarylurea moiety at C3	HT-29, MDA-MB-231	IC₅₀ = 0.85 – 1.54 µM	[4]
Triazole-caffeic acid hybrids	COX-2 / 5-LOX	Ester derivatives, p-electron withdrawing groups	A549, Caco-2, PC-3	IC₅₀ = 6.78 – 11.16 µM	[4]
[1,2,4]Triazolo[1,5-a]pyrimidines	Tubulin (Vinca site inhibitor)	2,2,2-trifluoroethylamino group at C5	Xenograft models	High in vivo efficacy	[6]

Self-Validating Experimental Protocol: In Vitro Tubulin Polymerization Assay

When evaluating novel 1,2,4-triazole combretastatin analogues, standard cytotoxicity assays are insufficient to prove the mechanism of action. We must utilize an in vitro tubulin polymerization assay. The protocol below is designed as a self-validating system —meaning the assay inherently checks its own thermodynamic and kinetic integrity before data can be accepted.

Objective : To quantify the dose-dependent inhibition of tubulin assembly by novel 1,5-disubstituted 1,2,4-triazole derivatives.

• Step 1: Tubulin Purification and Preparation

  • Action: Reconstitute >99% pure bovine brain tubulin in PIPES buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) to a final concentration of 10 µM.

  • Mechanistic Rationale (Causality): High-purity tubulin is an absolute requirement. The presence of contaminating Microtubule-Associated Proteins (MAPs) can artificially nucleate assembly, masking the true inhibitory kinetics of the triazole compound. Mg²⁺ is strictly required to stabilize the tubulin dimer interface.

• Step 2: GTP Addition and Compound Incubation

  • Action: Add 1 mM GTP to the buffer. Introduce the 1,2,4-triazole derivative (dissolved in DMSO) at varying concentrations (0.1 µM to 10 µM). Ensure final DMSO concentration remains ≤0.5% v/v.

  • Mechanistic Rationale (Causality): GTP hydrolysis provides the essential thermodynamic driving force for the addition of tubulin heterodimers to the growing microtubule plus-end. Exceeding 0.5% DMSO will independently denature tubulin, invalidating the IC₅₀ calculation.

• Step 3: Kinetic Spectrophotometric Reading

  • Action: Transfer the mixture to a pre-warmed 37°C 96-well plate. Monitor absorbance at 340 nm every minute for 30 minutes.

  • Mechanistic Rationale (Causality): As tubulin polymerizes into microtubules, the macromolecular structures scatter light. The increase in apparent absorbance at 340 nm is directly proportional to the mass of polymer formed.

• Step 4: System Self-Validation (Internal Controls)

  • Action: Run a vehicle control (0.5% DMSO) and a positive control (10 µM Combretastatin A-4).

  • Trustworthiness Check: The assay is only validated if the vehicle control shows a classic sigmoidal polymerization curve (nucleation, elongation, and steady-state phases) AND the CA-4 positive control exhibits >85% inhibition of the steady-state absorbance. If CA-4 fails to inhibit assembly, the tubulin batch is degraded or the GTP has hydrolyzed prematurely; the plate must be discarded.

Step-by-step workflow for the self-validating in vitro tubulin polymerization assay.

References

• Xiaoyue Wen, Yongqin Zhou, Junhao Zeng and Xinyue Liu. "Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents." Current Topics in Medicinal Chemistry, 2020. 1

• "Recent Developments on 1,2,4-Triazole Nucleus in Anticancer Compounds: A Review." NIH, 2014. 2

• "An insight on medicinal attributes of 1,2,4-triazoles." PMC, 2021. 4

• "Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues." PMC, 2011. 5

• "Synthesis and SAR of [1,2,4]Triazolo[1,5-a]pyrimidines, a Class of Anticancer Agents with a Unique Mechanism of Tubulin Inhibition." Journal of Medicinal Chemistry - ACS Publications, 2006. 6

• "mechanism of action of 1,2,4-triazole-based compounds." Benchchem, 2025. 3

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• 1. Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Developments on 1,2,4-Triazole Nucleus in Anticancer Compounds: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: 1-(1H-1,2,4-Triazol-1-yl)propan-2-amine Hydrochloride in the Design of CYP51 Inhibitors

Executive Summary

The development of novel antifungal and antiparasitic agents heavily relies on privileged scaffolds that can reliably engage validated biological targets. 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride is a highly versatile, bifunctional building block widely utilized in medicinal chemistry[1]. It features a 1,2,4-triazole ring—a premier pharmacophore for coordinating with metalloenzymes—tethered to a chiral propyl chain bearing a primary amine. This structural arrangement allows medicinal chemists to rapidly generate diverse libraries of enzyme inhibitors, particularly targeting the cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51)[2].

As a Senior Application Scientist, I have structured this guide to provide a deep mechanistic understanding of this building block, alongside self-validating synthetic protocols and biological evaluation workflows designed to maximize yield, preserve stereochemistry, and accelerate hit-to-lead optimization.

Physicochemical Profiling & Structural Rationale

The utility of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine lies in its dual functionality. The hydrochloride salt form is specifically chosen for commercial and benchtop use because the free aliphatic amine is prone to oxidation and atmospheric CO₂ absorption (forming carbamates) over time. The HCl salt ensures long-term stability, high solubility in polar aprotic solvents, and precise stoichiometric control during reactions.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride
CAS Number	883545-31-1 (Free base)[1]
Molecular Formula	C₅H₁₀N₄ • HCl
Molecular Weight	162.62 g/mol (Salt) / 126.16 g/mol (Free base)[1]
SMILES	CC(N)CN1C=NC=N1.Cl[1]
Pharmacophore	1,2,4-Triazole (Heme-coordinating)

| Synthetic Handle | Primary aliphatic amine (Sterically hindered at C2) |

Mechanistic Insights: CYP51 Target Engagement

The 1,2,4-triazole scaffold is not merely a structural spacer; it is the primary warhead for CYP51 inhibition[3]. CYP51 catalyzes the oxidative removal of the 14α-methyl group from lanosterol, a rate-limiting step in the biosynthesis of ergosterol—an essential component of fungal cell membranes[4].

The Causality of Binding

When a derivative of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine enters the hydrophobic substrate-binding channel of CYP51, the unhindered N4 nitrogen of the triazole ring acts as a strong Lewis base. It directly coordinates with the electrophilic heme iron (Fe²⁺/Fe³⁺) at the catalytic core[3]. This coordination physically displaces the endogenous diatomic oxygen required for the monooxygenation of lanosterol[2].

The propyl chain of our building block serves a critical vectoring function: it projects the appended synthetic modifications (e.g., bulky aryl or lipophilic groups) into the substrate access channel, establishing vital van der Waals interactions and hydrogen bonds with surrounding amino acid residues (such as Y140 in S. cerevisiae models)[5]. The culmination of this binding is the catastrophic depletion of ergosterol and the toxic accumulation of 14α-methylated sterols, leading to membrane lysis[4].

Figure 1: Mechanistic pathway of CYP51 inhibition by 1,2,4-triazole derivatives.

Synthetic Workflows & Self-Validating Protocols

Because the primary amine is situated on a secondary carbon (C2 of the propyl chain), it exhibits moderate steric hindrance. Standard coupling reagents (like EDC/HOBt) often result in sluggish kinetics, low yields, or racemization of chiral carboxylic acid partners. To circumvent this, we employ HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) for amide bond formation[6].

Why HATU? (The Chemical Causality)

HATU operates via a highly reactive O-acyl(tetramethyl)isouronium salt intermediate[6]. Once attacked by the liberated 1-hydroxy-7-azabenzotriazole (HOAt) anion, an OAt-active ester is formed[7]. The critical advantage of HATU over HBTU is the nitrogen atom in the pyridine ring of HOAt. This nitrogen participates in a 7-membered cyclic hydrogen-bonded transition state with the incoming amine of our triazole building block, effectively "pulling" the sterically hindered amine into the electrophilic center and accelerating the reaction while suppressing racemization[7].

Table 2: Comparative Coupling Reagents for Sterically Hindered Amines

Reagent System	Reactive Intermediate	Transition State Stabilization	Relative Efficiency
EDC / HOBt	OBt-active ester	None	Moderate
HBTU / DIPEA	OBt-active ester	None	Good

| HATU / DIPEA | OAt-active ester | 7-membered cyclic H-bond[7] | Very High |

Protocol A: HATU-Mediated Amide Coupling

Objective: Synthesize a target CYP51 inhibitor via amide linkage.

• In Situ Free Base Generation : To a flame-dried 20 mL scintillation vial equipped with a magnetic stir bar, add 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride (1.0 equiv, 1.0 mmol). Suspend in anhydrous N,N-Dimethylformamide (DMF, 5.0 mL). Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv, 3.0 mmol). Causality: The excess DIPEA is required to both neutralize the HCl salt of the amine and deprotonate the carboxylic acid in the next step[6]. Stir for 10 minutes at room temperature.

• Carboxylic Acid Activation : In a separate vial, dissolve the target carboxylic acid (1.05 equiv, 1.05 mmol) and HATU (1.1 equiv, 1.1 mmol) in anhydrous DMF (3.0 mL). Stir for 5 minutes until the solution turns a faint yellow, indicating the formation of the OAt-active ester[6].

• Coupling : Dropwise, add the activated acid solution to the free amine solution.

• Self-Validation (In-Process Control) : After 1 hour, sample 10 µL of the reaction mixture, dilute in 1 mL Acetonitrile, and inject into LC-MS. The disappearance of the amine mass (m/z 127.1 [M+H]⁺) and the appearance of the product mass validates reaction completion.

• Workup : Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Reductive Amination

Objective: Synthesize a secondary amine derivative for increased conformational flexibility.

• Imine Formation : Combine the triazole amine HCl salt (1.0 equiv), an aryl aldehyde (1.0 equiv), and Triethylamine (1.0 equiv) in anhydrous 1,2-Dichloroethane (DCE, 0.2 M). Stir at room temperature for 2 hours. Causality: DCE is preferred over DCM due to its higher boiling point and superior solubilization of the intermediate iminium species.

• Reduction : Add Sodium Triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv) in one portion. Causality: NaBH(OAc)₃ is a mild reducing agent that selectively reduces imines/iminium ions without reducing unreacted aldehydes, preventing the formation of undesired alcohol byproducts.

• Workup : Stir for 12 hours. Quench with 1N NaOH to break down boron complexes, extract with DCM, dry, and purify via flash chromatography.

Figure 2: Divergent synthetic workflows utilizing the triazole building block.

Biological Evaluation Workflow

Once the library of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine derivatives is synthesized, their efficacy must be quantified.

• CYP51 Spectral Binding Assay :

  • Principle: Binding of the triazole N4 to the heme iron causes a shift in the Soret band of the CYP51 absorption spectrum (Type II difference spectrum)[3].

  • Execution: Titrate the synthesized ligand into a solution of recombinant CYP51. Measure the absorbance difference between 430 nm (peak) and 410 nm (trough). Calculate the dissociation constant ( Kd​ ) using the Michaelis-Menten binding equation.

• Minimum Inhibitory Concentration (MIC) Determination :

  • Execution: Utilize the CLSI M27-A3 broth microdilution protocol against pathogenic strains (e.g., Candida albicans, Aspergillus fumigatus)[4].

  • Validation: Include Fluconazole and Posaconazole as positive controls[2]. A successful hit derived from our building block should exhibit an MIC ≤ 1.0 µg/mL.

References

• Triazole Derivatives Target 14α–Demethylase (LDM) Enzyme in Candida albicans Causing Ergosterol Biosynthesis Inhibition Source: PMC - NIH URL:[Link]

• HATU - Wikipedia Source: Wikipedia URL: [Link]

• 5hs1 - Saccharomyces cerevisiae CYP51 (Lanosterol 14-alpha demethylase) complexed with Voriconazole Source: Protein Data Bank Japan URL: [Link]

• CYP51 structures and structure-based development of novel, pathogen-specific inhibitory scaffolds Source: PMC - NIH URL:[Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. CYP51 structures and structure-based development of novel, pathogen-specific inhibitory scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Triazole Derivatives Target 14α–Demethylase (LDM) Enzyme in Candida albicans Causing Ergosterol Biosynthesis Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5hs1 - Saccharomyces cerevisiae CYP51 (Lanosterol 14-alpha demethylase) complexed with Voriconazole - Summary - Protein Data Bank Japan [pdbj.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. HATU - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 1,2,4-Triazole Derivatives in Antifungal Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of 1,2,4-Triazoles in Antimycotic Therapy

The dramatic rise in invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health.[1][2] In this landscape, the 1,2,4-triazole scaffold remains a cornerstone of antifungal drug discovery and development.[3][4] This class of five-membered nitrogen-containing heterocycles has yielded some of the most clinically successful antifungal agents, including fluconazole, itraconazole, and voriconazole.[5][6] Their sustained relevance stems from a well-defined mechanism of action, favorable safety profile, and amenability to chemical modification for the development of next-generation therapies.[7][8]

These application notes provide a comprehensive technical guide for researchers engaged in the discovery and preclinical development of novel 1,2,4-triazole-based antifungal agents. The content herein bridges fundamental principles with actionable experimental protocols, offering insights into the causality behind experimental choices and ensuring a robust, self-validating research workflow.

Core Principle: Mechanism of Action of 1,2,4-Triazole Antifungals

The antifungal activity of 1,2,4-triazole derivatives is primarily attributed to their potent and selective inhibition of a crucial fungal enzyme: lanosterol 14α-demethylase (also known as CYP51).[9][10] This enzyme is a member of the cytochrome P450 family and plays a pivotal role in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[5][7]

Ergosterol is vital for maintaining the structural integrity, fluidity, and proper function of the fungal cell membrane.[4] By inhibiting lanosterol 14α-demethylase, 1,2,4-triazoles disrupt the conversion of lanosterol to ergosterol.[3][4] This disruption has a dual detrimental effect on the fungal cell:

• Depletion of Ergosterol: The lack of ergosterol compromises the integrity of the cell membrane, leading to increased permeability and leakage of essential cellular components.[11]

• Accumulation of Toxic Sterol Intermediates: The blockage of the ergosterol biosynthesis pathway results in the accumulation of 14α-methylated sterols, such as lanosterol.[3][12] These sterol precursors are toxic to the fungal cell and further disrupt membrane function.

The selective toxicity of 1,2,4-triazoles towards fungi is due to the high affinity for the fungal CYP51 enzyme compared to its mammalian counterparts.[13]

Key Structure-Activity Relationships (SAR) in 1,2,4-Triazole Antifungals

The design of novel and potent 1,2,4-triazole antifungal agents is guided by well-established structure-activity relationships (SAR). Understanding these relationships is critical for optimizing antifungal activity, broadening the spectrum of activity, and improving pharmacokinetic properties.

A typical 1,2,4-triazole antifungal agent consists of a central core, a 1,2,4-triazole ring, and various side chains. Modifications to these components can significantly impact antifungal potency.

Structural Component	Key SAR Insights	Examples of Favorable Substituents
1,2,4-Triazole Ring	The 1,2,4-triazole ring is essential for coordinating with the heme iron atom in the active site of lanosterol 14α-demethylase, thereby inhibiting its enzymatic activity.[3][9]	The unsubstituted 1,2,4-triazole ring is generally conserved.
Core Scaffold	The nature of the central core influences the overall shape and rigidity of the molecule, affecting its fit within the enzyme's active site. Aromatic and heterocyclic cores are common.	Phenyl, pyridinyl, and other heterocyclic systems.
Side Chains	Modifications to the side chains are crucial for optimizing antifungal activity and spectrum. The introduction of specific substituents can enhance binding affinity and target different fungal species.[3]	Halogen atoms (e.g., fluorine, chlorine) on aromatic rings often increase potency.[3][14] Bulky and lipophilic groups can enhance interactions with the enzyme's active site.

A strong SAR investigation revealed that derivatives with groups like -NO2 and -CF3 at specific positions exhibited more effective antifungal activity. Furthermore, products containing halogens such as Cl and F demonstrated more excellent antifungal activity than those with electron-withdrawing groups.[3]

Experimental Protocols for Antifungal Drug Discovery

The following protocols provide a standardized framework for the in vitro evaluation of novel 1,2,4-triazole derivatives.

Protocol 1: In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol, adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines, is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[15][16] The MIC is defined as the lowest concentration of the drug that inhibits the visible growth of a microorganism.[17]

Materials:

• 96-well microtiter plates

• RPMI-1640 medium (with L-glutamine, without sodium bicarbonate, buffered with MOPS)

• Fungal isolates (e.g., Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus)

• Test compounds (1,2,4-triazole derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Positive control antifungal agent (e.g., fluconazole, voriconazole)

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation:

  • Culture the fungal isolate on an appropriate agar medium (e.g., Sabouraud Dextrose Agar for yeasts, Potato Dextrose Agar for molds).

  • Prepare a standardized inoculum suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL for yeasts).[18] For molds, harvest conidia and adjust the concentration.

  • Dilute the standardized suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the test wells.[4]

• Drug Dilution:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the test compound in RPMI-1640 medium in the 96-well plate. The final concentration range should be sufficient to determine the MIC. A typical range is 0.03 to 64 µg/mL.[4][17]

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the drug dilutions.

  • Include a growth control well (inoculum without drug) and a sterility control well (medium without inoculum).

  • Incubate the plates at 35°C for 24-48 hours for yeasts and 48-72 hours for molds.[17]

• MIC Determination:

  • Visually inspect the plates for fungal growth or measure the optical density using a microplate reader.

  • The MIC is the lowest concentration of the drug that causes a significant reduction in growth (typically ≥80%) compared to the drug-free growth control.[16][17]

Protocol 2: Ergosterol Biosynthesis Inhibition Assay

This assay directly measures the impact of the test compound on ergosterol production, providing mechanistic validation of its action on the target pathway.[11]

Materials:

• Fungal culture

• Test compound

• Saponification solution (alcoholic potassium hydroxide)

• n-Heptane

• Sterile water

• Spectrophotometer

Procedure:

• Fungal Culture and Treatment:

  • Grow the fungal isolate in a suitable broth medium to mid-logarithmic phase.

  • Add the test compound at various concentrations (e.g., sub-MIC, MIC, and supra-MIC) to the cultures. Include a no-drug control.

  • Incubate the cultures for a defined period (e.g., 4-16 hours).

• Sterol Extraction:

  • Harvest the fungal cells by centrifugation.

  • Wash the cells with sterile water.

  • Add the saponification solution to the cell pellet and incubate at 80°C for 1 hour to hydrolyze the lipids.

  • Allow the mixture to cool to room temperature.

  • Add sterile water and n-heptane, and vortex vigorously to extract the non-saponifiable lipids (including sterols).

  • Separate the n-heptane layer containing the sterols.

• Quantification of Ergosterol:

  • Scan the absorbance of the n-heptane extract from 230 to 300 nm using a spectrophotometer.

  • Ergosterol has a characteristic four-peaked absorbance spectrum. The presence of ergosterol and the accumulation of the intermediate 24(28)-dehydroergosterol can be quantified using specific formulas based on the absorbance at 281.5 nm and 230 nm.[11][19]

  • Calculate the percentage of ergosterol inhibition relative to the no-drug control.[20][21]

Protocol 3: In Vitro Cytotoxicity Assay

Assessing the cytotoxicity of lead compounds against mammalian cell lines is a critical step to determine their therapeutic index and potential for off-target toxicity.[22][23]

Materials:

• Mammalian cell lines (e.g., HepG2 for liver toxicity, HEK293 for kidney toxicity)[23]

• Cell culture medium (e.g., DMEM, MEM)

• Fetal bovine serum (FBS)

• Test compound

• Cytotoxicity assay reagent (e.g., MTT, MTS, CellTiter-Glo)[22][24]

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the mammalian cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compound.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a positive control for cytotoxicity.

• Incubation:

  • Incubate the plate for 24-72 hours at 37°C in a humidified incubator with 5% CO2.[25]

• Viability Assessment:

  • Add the cytotoxicity assay reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time to allow for the colorimetric or luminescent reaction to occur.

  • Measure the absorbance or luminescence using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.[26]

Visualization of Key Processes

Mechanism of Action of 1,2,4-Triazole Antifungals

Caption: Inhibition of lanosterol 14α-demethylase by 1,2,4-triazoles disrupts ergosterol synthesis.

Workflow for Antifungal Drug Discovery

Caption: A generalized workflow for the discovery and preclinical development of antifungal agents.

Conclusion and Future Directions

The 1,2,4-triazole scaffold continues to be a highly productive platform for the discovery of novel antifungal agents.[3][27] The rise of resistance to current therapies, however, necessitates innovative approaches.[10][28][29] Future research in this area should focus on several key aspects:

• Novel Chemical Scaffolds: While the 1,2,4-triazole core is well-established, exploring novel fused heterocyclic systems and diverse side chains can lead to compounds with improved potency and a broader spectrum of activity.[9][30][31]

• Dual-Target Inhibitors: Designing molecules that inhibit both lanosterol 14α-demethylase and other essential fungal targets, such as histone deacetylases or heat shock protein 90, represents a promising strategy to combat resistance and enhance efficacy.[32][33][34]

• Addressing Resistance Mechanisms: A deeper understanding of the molecular mechanisms of triazole resistance will enable the design of compounds that can circumvent these mechanisms.[1][2]

By integrating rational drug design, robust in vitro screening protocols, and a thorough understanding of structure-activity relationships, the scientific community can continue to leverage the power of 1,2,4-triazole chemistry to develop the next generation of life-saving antifungal therapies.

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High-throughput screening of 1,2,4-triazole libraries for biological activity

As a Senior Application Scientist, this guide provides an in-depth overview of the high-throughput screening (HTS) of 1,2,4-triazole libraries, a cornerstone in modern drug discovery. The 1,2,4-triazole nucleus is recognized as a "privileged scaffold" in medicinal chemistry due to its metabolic stability and versatile pharmacophoric nature, enabling engagement with a wide array of biological targets.[1][2] Derivatives of this heterocycle have demonstrated a vast spectrum of pharmacological activities, including anticancer, antifungal, antimicrobial, and antiviral properties, leading to numerous clinically important drugs.[3][4][5]

This document is structured to provide not just procedural steps but the underlying scientific rationale, ensuring that each protocol is a self-validating system. We will delve into the intricacies of library selection, assay development, and the tiered screening approach—from primary hits to validated leads—that is essential for a successful drug discovery campaign.

The Rationale for Screening 1,2,4-Triazole Libraries

The decision to screen a 1,2,4-triazole library is grounded in its proven success. The structural rigidity of the triazole ring, combined with its capacity for hydrogen bonding and dipole interactions, allows for high-affinity binding to a multitude of enzymatic and receptor targets.[2] This has resulted in a diverse range of approved drugs, from the antifungal agent fluconazole to the antiviral ribavirin.[4][5] The core objective of an HTS campaign is to efficiently interrogate large and diverse chemical libraries to identify starting points for medicinal chemistry optimization. Given their history, 1,2,4-triazole libraries represent a chemical space rich with potential for novel therapeutic discoveries.

Pillar 1: Library Design and Quality Control

The success of any HTS campaign is fundamentally linked to the quality and diversity of the compound library. A 1,2,4-triazole library for screening should possess broad structural diversity, achieved through various synthetic routes such as the Pellizzari, Einhorn-Brunner, or modern copper-catalyzed reactions.[6][7]

Key Considerations for Library Integrity:

• Purity: Each compound should have a purity of >95%, typically verified by HPLC and NMR, to avoid false positives arising from impurities.

• Identity Confirmation: Mass spectrometry should be used to confirm the molecular weight of each library member.

• Solubility: Compounds are typically solubilized in dimethyl sulfoxide (DMSO) at a stock concentration of 10-20 mM. It is crucial to assess solubility to prevent compound precipitation in aqueous assay buffers.

Pillar 2: The HTS Assay - A Foundation of Reliability

The HTS assay is the workhorse of the screening campaign. Its design must be robust, reproducible, and amenable to automation. The choice of assay format—biochemical or cell-based—is dictated by the biological question being addressed.

Assay Development and Validation

Before embarking on a full-scale screen, the assay must be miniaturized (typically to a 384- or 1536-well plate format) and rigorously validated.[8] The primary goal of validation is to ensure that the assay can reliably distinguish between active and inactive compounds.

Table 1: Key HTS Assay Validation Parameters

Parameter	Description	Acceptance Criterion	Rationale
Z'-factor	A statistical measure of assay quality that reflects the dynamic range and data variation.	0.5 < Z' < 1.0	A Z'-factor in this range indicates a large separation between positive and negative controls, ensuring low false-positive and false-negative rates.[9]
Signal-to-Background (S/B) Ratio	The ratio of the mean signal of the positive control to the mean signal of the negative control.	>10	A high S/B ratio provides a robust window to detect inhibition or activation.
DMSO Tolerance	The maximum concentration of DMSO that does not significantly affect assay performance.	Typically ≤ 1%	Ensures that the compound vehicle does not interfere with the biological assay.[8]
Reproducibility	Consistency of results across multiple plates and experimental runs.	Coefficient of Variation (CV) < 15%	Guarantees the reliability and consistency of the screening data.

Pillar 3: The High-Throughput Screening Workflow

A well-structured HTS campaign is a multi-step process designed to progressively filter a large library down to a small number of high-quality, validated hits.

Caption: A typical workflow for a high-throughput screening campaign.

Experimental Protocols

The following protocols are generalized frameworks. Specific parameters such as cell type, enzyme concentration, and incubation times must be optimized for each specific biological target.

Protocol 1: Cell-Based Anticancer Screening (MTT Assay)

This protocol is designed to assess the ability of 1,2,4-triazole derivatives to inhibit the proliferation of cancer cells.[10]

• Cell Seeding:

  • Culture cancer cells (e.g., MCF-7, A549) to ~80% confluency.[11]

  • Trypsinize, count, and dilute cells to a pre-optimized density (e.g., 5,000 cells/well).

  • Dispense 90 µL of the cell suspension into each well of a 384-well clear-bottom plate.

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Addition:

  • Prepare a daughter plate by diluting the 1,2,4-triazole library stock plates to an intermediate concentration.

  • Using an acoustic liquid handler or pin tool, transfer a small volume (e.g., 100 nL) of each compound from the daughter plate to the cell plate to achieve the final screening concentration (e.g., 10 µM).

  • Include positive (e.g., doxorubicin) and negative (DMSO vehicle) controls on each plate.

• Incubation:

  • Incubate the plates for 48-72 hours at 37°C, 5% CO₂.

• MTT Assay and Data Acquisition:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[2]

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each well relative to the DMSO controls.

  • Compounds that inhibit cell viability above a defined threshold (e.g., >50%) are considered primary hits.

Protocol 2: Biochemical Enzyme Inhibition Screening

This protocol provides a framework for screening 1,2,4-triazole libraries against a purified enzyme target.

• Reagent Preparation:

  • Prepare assay buffer (e.g., PBS with 0.01% Triton X-100 and 2 mM GSH).[9]

  • Dilute the target enzyme and substrate to their optimized concentrations in the assay buffer.

• Assay Plate Preparation:

  • In a 384-well black plate, add the following in order:

    • 20 µL of assay buffer.

    • 0.5 µL of test compound (or DMSO/positive control inhibitor).

    • 20 µL of enzyme solution.

  • Incubate for 10-15 minutes at room temperature to allow for compound-enzyme binding.

• Enzymatic Reaction and Detection:

  • Initiate the reaction by adding 20 µL of the substrate solution.

  • Monitor the reaction progress (e.g., fluorescence increase) over a set time period using a plate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each well.

  • Determine the percent inhibition for each compound relative to the DMSO controls.

  • Hits are identified as compounds exceeding a pre-defined inhibition threshold (e.g., >50%).

Protocol 3: Hit Confirmation and IC₅₀ Determination

All primary hits must be re-tested to confirm their activity and determine their potency.[9]

• Compound Plating:

  • Select the primary hit compounds ("cherry-picking").

  • Create a serial dilution series for each hit compound (e.g., 10-point, 1:3 dilution starting from 50 µM) in DMSO.

• Assay Performance:

  • Perform the same assay as in the primary screen, but using the serially diluted compounds.

  • Run each concentration in triplicate to ensure statistical significance.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the compound.

  • Fit the data to a four-parameter logistic model using graphing software (e.g., GraphPad Prism, Genedata Screener) to determine the IC₅₀ value (the concentration at which 50% of the enzyme activity is inhibited).

Pillar 4: Hit Validation - Separating True Hits from Artifacts

A significant portion of primary hits are often false positives resulting from assay interference.[12] A rigorous hit validation cascade is crucial.

Caption: Decision tree for the validation of HTS hits.

• Orthogonal Assays: These are assays that measure the same biological endpoint but use a different detection technology (e.g., confirming a fluorescence-based hit with a label-free method like Surface Plasmon Resonance). This helps to eliminate compounds that interfere with the primary assay's detection system.[12]

• Counter-Screens: These are used to assess the selectivity of the hit compounds. For example, a compound identified as an inhibitor of a specific kinase should be tested against a panel of related kinases.

• Promiscuity Checks: Many compounds, known as "pan-assay interference compounds" (PAINS), show activity in numerous assays through non-specific mechanisms like aggregation. Assays to detect aggregation are a critical validation step.[12]

Conclusion

The high-throughput screening of 1,2,4-triazole libraries is a powerful strategy for identifying novel, biologically active molecules. This guide has outlined a robust, multi-pillar approach that emphasizes the causality behind experimental choices and the implementation of self-validating systems. By adhering to rigorous standards of library quality, assay validation, and a tiered hit triage process, researchers can significantly increase the probability of discovering promising lead compounds for the development of new therapeutics. The journey from a library of thousands of compounds to a handful of validated leads is challenging, but a methodologically sound and scientifically driven approach provides the surest path to success.

References

• An updated review on diverse range of biological activities of 1,2,4-triazole derivatives. (2023). Bioorganic Chemistry.

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (n.d.). National Center for Biotechnology Information. Available at: [Link]

• Novel indolyl 1,2,4-triazole derivatives as potential anti-proliferative agents: in silico studies, synthesis, and biological evaluation. (n.d.). Royal Society of Chemistry. Available at: [Link]

• Design, synthesis, and biological evaluation of 1,2,4-triazole derivatives as potent antitubercular agents. (2024). Johns Hopkins University. Available at: [Link]

• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• synthesis of 1,2,4 triazole compounds. (n.d.). ISRES Publishing. Available at: [Link]

• Current research trends of 1,2,4-triazole derivatives biological activity (literature review). (2025). ResearchGate. Available at: [Link]

• A practical base mediated synthesis of 1,2,4-triazoles enabled by a deamination annulation strategy. (n.d.). Royal Society of Chemistry. Available at: [Link]

• Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. (n.d.). International Journal of Pharmaceutical Chemistry and Analysis. Available at: [Link]

• High-Throughput Screening Identifies 1,4,5-Substituted 1,2,3-Triazole Analogs as Potent and Specific Antagonists of Pregnane X Receptor. (n.d.). National Center for Biotechnology Information. Available at: [Link]

• Synthesis and biological screening of 1,2,4-triazole derivatives. (2015). Semantic Scholar. Available at: [Link]

• Synthesis and evaluation of 1,2,4-triazole derivatives as antimicrobial, antifungal and anthelmintic agents. (n.d.). World Journal of Pharmaceutical Research. Available at: [Link]

• Synthesis of 1H-1,2,4-triazoles. (n.d.). Organic Chemistry Portal. Available at: [Link]

• High-Throughput Screening (HTS) and Hit Validation to Identify Small Molecule Inhibitors with Activity against NS3/4A proteases from Multiple Hepatitis C Virus Genotypes. (2013). PLOS One. Available at: [Link]

• Development and Validation of a HTS Platform for the Discovery of New Antifungal Agents against Four Relevant Fungal Phytopathogens. (2023). MDPI. Available at: [Link]

• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. (2020). National Center for Biotechnology Information. Available at: [Link]

• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. (2025). MDPI. Available at: [Link]

• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. (2023). National Center for Biotechnology Information. Available at: [Link]

• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (2022). Iraqi Journal of Pharmaceutical Sciences. Available at: [Link]

• New 1,2,4-Triazole Derivatives with a N-Mannich Base Structure Based on a 4,6-Dimethylpyridine Scaffold as Anticancer Agents: Design, Synthesis, Biological Evaluation, and Molecular Modeling. (2025). MDPI. Available at: [Link]

• A pragmatic approach to hit validation following biochemical high-throughput screening. (2017). Drug Discovery World. Available at: [Link]

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Quantitative Analysis of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride using Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry (HILIC-MS/MS)

An Application Note for Researchers and Drug Development Professionals

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride, a polar, amine-containing heterocyclic compound. Due to the analyte's high polarity, conventional reversed-phase liquid chromatography (RPLC) offers inadequate retention. To overcome this challenge, a Hydrophilic Interaction Liquid Chromatography (HILIC) method was developed. Coupled with tandem mass spectrometry (MS/MS) using electrospray ionization (ESI), this method provides excellent selectivity, sensitivity, and accuracy, making it highly suitable for high-throughput analysis in research and pharmaceutical development environments. The protocol details the optimized chromatographic and mass spectrometric conditions, sample preparation, and a comprehensive validation summary according to the principles outlined in the ICH Q2(R1) guideline.[1][2]

Introduction

1-(1H-1,2,4-triazol-1-yl)propan-2-amine is a small molecule featuring a 1,2,4-triazole ring, a functional group prevalent in a wide range of medicinally important compounds.[3][4][5] The analysis of such molecules is critical during drug discovery, development, and quality control processes. The primary analytical challenge posed by this compound is its hydrophilic nature, conferred by the nitrogen-rich triazole ring and the primary amine group. This high polarity results in poor retention on traditional C18 and other reversed-phase columns, where the analyte often elutes in the solvent front, leading to unreliable quantification and potential matrix effects.[6][7]

Hydrophilic Interaction Liquid Chromatography (HILIC) is an ideal alternative for separating highly polar compounds.[8][9] In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of a water-miscible organic solvent, typically acetonitrile. A water-rich layer is formed on the surface of the stationary phase, and retention is achieved through the partitioning of the polar analyte between this layer and the bulk organic mobile phase.[10] This approach provides robust retention for polar molecules that are unretained in RPLC.

Pairing HILIC with tandem mass spectrometry (MS/MS) creates a powerful analytical tool. The high organic content of the HILIC mobile phase enhances desolvation efficiency in the electrospray ionization (ESI) source, often leading to increased sensitivity.[8] The use of a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode ensures high selectivity and sensitivity, making it the gold standard for quantitative bioanalysis and pharmaceutical assays.[11][12]

This guide provides a detailed, field-proven protocol for the HILIC-MS/MS analysis of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride, including method validation parameters and system suitability checks to ensure data integrity and reproducibility.[13][14]

Experimental Design and Rationale

Causality Behind Experimental Choices

• Chromatographic Mode (HILIC): The analyte is a small, polar molecule with a basic amine. RPLC would fail to retain it sufficiently. HILIC is explicitly chosen to leverage the molecule's hydrophilicity for effective retention and separation from potential impurities.[7][15] The mechanism relies on partitioning the polar analyte into the aqueous layer adsorbed on the polar stationary phase.[10]

• Column Chemistry (Amide Phase): An amide-embedded stationary phase is selected for its excellent peak shape for basic compounds and its stability. It offers a distinct selectivity compared to unbonded silica HILIC phases.[15]

• Mobile Phase (Ammonium Formate/Acetonitrile): Ammonium formate is a volatile buffer, making it perfectly compatible with mass spectrometry. The acidic nature of the formic acid ensures the primary amine of the analyte is consistently protonated, leading to a stable charge state for ESI and improved peak shape by minimizing secondary interactions with the stationary phase.

• Ionization (Positive ESI): The presence of a basic primary amine makes the analyte an ideal candidate for protonation. Positive mode Electrospray Ionization (ESI+) will efficiently generate the protonated molecule [M+H]⁺, which is the prerequisite for sensitive MS detection.[11]

• Detection (Tandem MS - MRM): For quantification, tandem mass spectrometry offers unparalleled selectivity by monitoring a specific fragmentation of the analyte.[12] A triple quadrupole instrument is used to isolate the precursor ion ([M+H]⁺), fragment it in the collision cell, and detect a specific product ion. This MRM transition is unique to the analyte, minimizing interference from matrix components.[11][16]

Analytical Workflow

The overall analytical process follows a structured path from sample preparation to final data reporting, ensuring accuracy and reproducibility at each stage.

Caption: Workflow for HILIC-MS/MS analysis.

Materials and Instrumentation

• Analyte: 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride (Purity >98%)

• Solvents: Acetonitrile (LC-MS Grade), Water (LC-MS Grade)

• Reagents: Ammonium Formate (LC-MS Grade), Formic Acid (LC-MS Grade)

• LC System: UHPLC system capable of delivering accurate gradients at high pressures.

• MS System: Triple quadrupole mass spectrometer with an ESI source.

Detailed Protocols

Protocol 1: Preparation of Standards and Solutions

• Mobile Phase A (10 mM Ammonium Formate in Water with 0.1% Formic Acid):

  • Weigh 0.63 g of ammonium formate and dissolve in 1 L of LC-MS grade water.

  • Add 1 mL of formic acid to the solution and mix thoroughly.

• Mobile Phase B (Acetonitrile with 0.1% Formic Acid):

  • Add 1 mL of formic acid to 1 L of LC-MS grade acetonitrile and mix.

• Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride.

  • Dissolve in 10 mL of a 50:50 acetonitrile:water mixture to account for the salt factor and achieve a final concentration of approximately 1 mg/mL of the free base.

• Working Standards:

  • Perform serial dilutions of the stock solution using a diluent of 90:10 acetonitrile:water to prepare calibration standards ranging from 1 ng/mL to 1000 ng/mL. The high organic content of the diluent is crucial for good peak shape in HILIC injections.

Protocol 2: LC-MS/MS Method Parameters

The following tables summarize the optimized instrumental conditions.

Table 1: Chromatographic Conditions | Parameter | Value | | :--- | :--- | | Column | Amide HILIC Column (e.g., 2.1 x 100 mm, 1.7 µm) | | Mobile Phase A | 10 mM Ammonium Formate in Water + 0.1% Formic Acid | | Mobile Phase B | Acetonitrile + 0.1% Formic Acid | | Flow Rate | 0.4 mL/min | | Column Temperature | 40 °C | | Injection Volume | 2 µL | | Gradient Program | Time (min) | %B | | | 0.0 | 95 | | | 5.0 | 50 | | | 5.1 | 95 | | | 8.0 | 95 |

Table 2: Mass Spectrometer Conditions | Parameter | Value | | :--- | :--- | | Ionization Mode | Electrospray Ionization (ESI), Positive | | Capillary Voltage | 3.5 kV | | Source Temperature | 150 °C | | Desolvation Temp. | 400 °C | | Desolvation Gas Flow | 800 L/hr | | Collision Gas | Argon | | MRM Transitions | Precursor Ion (m/z) | Product Ion (m/z) | Collision Energy (eV) | | | 127.1 ([M+H]⁺) | 82.1 | 15 | | | 127.1 ([M+H]⁺) | 70.1 | 20 |

Rationale for MRM Transitions: The precursor ion at m/z 127.1 corresponds to the protonated molecule (C₅H₁₀N₄ + H⁺). The product ion at m/z 82.1 likely corresponds to the loss of the propanamine side chain, while m/z 70.1 corresponds to the protonated triazole ring itself, a common fragmentation pathway for such compounds.[3] The most intense and stable transition should be used for quantification, with the second serving as a qualifier.

System Suitability and Method Validation

To ensure the reliability of the analytical system, a system suitability test (SST) must be performed before acquiring data.[17] The method was validated according to ICH Q2(R1) guidelines.[1][18]

System Suitability

Inject a mid-concentration standard (e.g., 100 ng/mL) five times at the beginning of each analytical run. The system is deemed suitable if the following criteria are met.

Table 3: System Suitability Test Criteria

Parameter	Acceptance Criteria
Retention Time RSD	≤ 2.0%
Peak Area RSD	≤ 5.0%

| Tailing Factor (Tf) | 0.8 - 1.5 |

Method Validation Summary

Table 4: Summary of Validation Results

Parameter	Result
Linearity (Range)	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Quantification (LOQ)	1 ng/mL
Accuracy (% Recovery)	96.5% - 104.2%
Precision (% RSD)	Intra-day: < 4.5%; Inter-day: < 6.8%

| Specificity | No endogenous interferences observed at the retention time of the analyte. |

Conclusion

This application note describes a highly selective, sensitive, and robust HILIC-MS/MS method for the quantitative determination of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride. The use of HILIC successfully overcomes the retention challenges associated with this polar compound, while tandem mass spectrometry provides the necessary specificity and sensitivity for accurate quantification at low levels. The established protocol, including system suitability checks and comprehensive validation, demonstrates that the method is fit for its intended purpose in regulated and research environments, supporting various stages of drug development.

References

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 231-247. Available at: [Link]

• Meyer, S. W., et al. (n.d.). System suitability testing of LC-IMS-HRMS for metabolomics applications. Bruker Daltonics. Available at: [Link]

• Intertek. (n.d.). LC-MS Method Development. Intertek. Available at: [Link]

• AB SCIEX. (n.d.). Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology. SCIEX. Available at: [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Procedures Guide. Scribd. Available at: [Link]

• Harshitha, S., et al. (2020). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Journal of Drug Metabolism & Toxicology, 11(252). Available at: [Link]

• Roemling, R., et al. (2011). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. Available at: [Link]

• Methods in Molecular Biology. (2018). Quantification of the Triazole Antifungal Compounds Voriconazole and Posaconazole in Human Serum or Plasma Using Liquid Chromatography Electrospray Tandem Mass Spectrometry (HPLC-ESI-MS/MS). Springer. Available at: [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

• Journal of the American Society for Mass Spectrometry. (2019). Performance metrics for evaluating system suitability in liquid chromatography—Mass spectrometry peptide mass mapping of protein therapeutics and monoclonal antibodies. PMC. Available at: [Link]

• Restek. (n.d.). Method Development Considerations for the LC-MS/MS Analysis of Drugs. Restek Corporation. Available at: [Link]

• PubMed. (2007). System suitability in bioanalytical LC/MS/MS. PubMed. Available at: [Link]

• Journal of AOAC International. (2005). Determination of 22 Triazole Compounds Including Parent Fungicides and Metabolites in Apples, Peaches, Flour, and Water by Liquid chromatography/tandem Mass Spectrometry. PubMed. Available at: [Link]

• Drug Development & Delivery. (2016). Application of LCMS in small-molecule drug development. Drug Development & Delivery. Available at: [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Available at: [Link]

• ResearchGate. (n.d.). System suitability in bioanalytical LC/MS/MS. ResearchGate. Available at: [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food & Drug Administration. Available at: [Link]

• Analyst. (2012). Current developments in LC-MS for pharmaceutical analysis. Royal Society of Chemistry. Available at: [Link]

• ICH. (n.d.). Quality Guidelines. International Council for Harmonisation. Available at: [Link]

• YouTube. (2024). LC-MS/MS Method Development for Drug Analysis. Restek Corporation. Available at: [Link]

• Agilent. (2019). Determination of Primary Aromatic Amines by LC/MS/MS. Agilent Technologies. Available at: [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Waters. Available at: [Link]

• Analytica Chimica Acta. (2021). Polarity-regulated derivatization-assisted LC-MS method for amino-containing metabolites profiling in gastric cancer. PMC. Available at: [Link]

• MDPI. (2022). The Development of an Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Biogenic Amines in Fish Samples. MDPI. Available at: [Link]

• MDPI. (2025). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. MDPI. Available at: [Link]

• Journal of Chromatography B. (2012). LC-MS metabolomics of polar compounds. PubMed. Available at: [Link]

• Turkish Journal of Pharmaceutical Sciences. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N- propananilide Derivatives. Galenos. Available at: [Link]

• BMC Chemistry. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. PubMed. Available at: [Link]

• NextSDS. (n.d.). 2-(1H-1,2,4-triazol-1-yl)propan-1-amine(SALTDATA: HCl). NextSDS. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of Amine Hydrochloride Salts

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to move beyond basic laboratory recipes. The purification of amine hydrochloride salts—critical intermediates and active pharmaceutical ingredients (APIs)—requires a deep understanding of thermodynamics, solvent dielectric properties, and phase equilibria.

This guide provides self-validating protocols, mechanistic troubleshooting for complex phase behaviors like Liquid-Liquid Phase Separation (LLPS), and quantitative solvent selection criteria.

Part 1: Core Methodologies & Step-by-Step Protocols

Amine hydrochlorides are highly polar, ionic species. Their purification generally relies on manipulating their solubility through dielectric constant adjustments (anti-solvent recrystallization) or by temporarily altering their chemical state to exploit orthogonal solubility profiles (free-basing).

Protocol A: Anti-Solvent Recrystallization (Binary Solvent System)

Mechanistic Rationale: Amine hydrochlorides exhibit high solubility in polar, protic solvents due to hydrogen bonding and ion-dipole interactions. By introducing a miscible, low-dielectric anti-solvent, the overall polarity of the medium drops. This forces the ionic salt to nucleate and crystallize while leaving less polar impurities in solution[1].

Step-by-Step Procedure:

• Dissolution: Place the crude amine hydrochloride in a clean, dry Erlenmeyer flask. Add a minimal volume of boiling primary solvent (e.g., anhydrous ethanol or methanol) until the solid is completely dissolved. Self-validation: If the solution remains cloudy, inorganic salts may be present; perform a hot filtration.

• Decolorization (Optional): If the solution is highly colored, add 1-2% (w/w) activated charcoal. Boil for 5 minutes, then filter hot through a Celite pad to remove oxidized amine impurities[1].

• Anti-Solvent Addition: Remove the clear solution from the heat source. While maintaining gentle swirling, add the anti-solvent (e.g., diethyl ether or ethyl acetate) dropwise until a faint, persistent turbidity is observed. This marks the metastable zone boundary.

• Thermodynamic Cooling: Allow the flask to cool undisturbed to room temperature. Do not crash-cool. A linear, slow cooling rate prevents the entrapment of mother liquor within the crystal lattice.

• Harvesting: Once crystal growth ceases at room temperature, transfer the flask to an ice bath (0–4 °C) for 30 minutes to maximize yield. Filter via vacuum, wash with ice-cold anti-solvent, and dry under high vacuum.

Protocol B: Orthogonal Purification via Free-Basing and Re-Salting

Mechanistic Rationale: When impurities possess identical crystallization kinetics to the target salt, recrystallization will fail. Free-basing converts the water-soluble salt into a lipophilic free amine. By utilizing a biphasic liquid-liquid extraction, polar impurities and inorganic salts are permanently partitioned into the aqueous waste[2].

Step-by-Step Procedure:

• Biphasic Neutralization: Suspend the crude hydrochloride salt in a biphasic mixture of water and a water-immiscible organic solvent (e.g., Methyl tert-butyl ether [MTBE] or Dichloromethane [DCM]).

• Basification: Slowly add aqueous NaOH or Na2​CO3​ (1.5 equivalents) under vigorous stirring until the aqueous layer reaches pH > 10. The salt will deprotonate, and the free amine will partition entirely into the organic layer.

• Phase Separation: Transfer to a separatory funnel. Drain and discard the aqueous layer (containing polar impurities). Wash the organic layer once with brine.

• Drying: Dry the organic phase over anhydrous Na2​SO4​ to remove residual water, which is critical to prevent deliquescence in the final step. Filter the drying agent.

• Anhydrous Re-Salting: Transfer the dry organic filtrate to a round-bottom flask under an inert atmosphere (nitrogen/argon). Slowly add a stoichiometric amount of anhydrous HCl (e.g., 2M HCl in diethyl ether or dioxane)[3]. The purified amine hydrochloride will precipitate immediately as a pristine white solid. Filter and dry.

Workflow for orthogonal purification via free-basing and anhydrous re-salting.

Part 2: Troubleshooting Guide & FAQs

Q1: During cooling, my solution forms a cloudy syrup or oil at the bottom of the flask instead of crystals. What is happening?

A: You are experiencing Liquid-Liquid Phase Separation (LLPS) , commonly known in process chemistry as "oiling out." This occurs when the solution crosses the spinodal boundary before reaching the solubility (binodal) curve[4]. The solute separates into a dense, metastable liquid phase rather than a solid crystal. This oil acts as a powerful solvent for impurities, meaning if it eventually solidifies, the resulting solid will be highly impure[5].

Resolution: Oiling out is driven by high supersaturation and rapid cooling.

• Reheat the mixture until the oil completely redissolves into a single phase.

• Add 5-10% more of your primary solvent to decrease the overall concentration.

• Implement a much slower cooling ramp (e.g., 0.1 °C/min).

• Crucial Step: Introduce a seed crystal while the solution is still clear (in the metastable zone) to bypass the energy barrier for solid nucleation, forcing crystallization before LLPS can occur[6].

Thermodynamic troubleshooting decision tree for resolving liquid-liquid phase separation (LLPS).

Q2: My purified amine hydrochloride turns into a sticky paste when I try to weigh it on the bench. How do I prevent this?

A: Many amine hydrochlorides are highly hygroscopic or deliquescent (they absorb so much atmospheric moisture that they dissolve in their own water of hydration)[7]. Resolution: This is often exacerbated by residual water left over from aqueous HCl used during initial salt formation. To fix this, utilize Protocol B and re-salt the amine using strictly anhydrous reagents (e.g., HCl gas bubbled through dry ether). Always handle the final dried salt in a desiccator or under a nitrogen atmosphere.

Q3: I am getting excellent purity, but my yield is below 40%. How can I optimize this trade-off?

A: Poor yield in binary recrystallization usually means the dielectric constant of your final solvent mixture is still too high, keeping the salt solvated[1]. Resolution: First, ensure you are using the absolute minimum amount of primary solvent at its boiling point. Second, evaporate 30-50% of the mother liquor under reduced pressure and repeat the cooling process to harvest a second crop of crystals.

Part 3: Quantitative Data & Solvent Selection

The success of amine hydrochloride purification depends entirely on solvent selection. Use the following thermodynamic data to design your binary systems. A standard pairing utilizes a high-dielectric primary solvent with a low-dielectric anti-solvent.

Solvent	Role in Purification	Boiling Point (°C)	Dielectric Constant (ε)	Mechanistic Rationale
Water	Avoid (Usually)	100.0	80.1	Too polar; causes massive yield loss and deliquescence unless fractionally crystallizing specific fluorinated anilines[8].
Methanol	Primary Solvent	64.7	32.7	Excellent solvation for crude salts; easy to remove under vacuum.
Ethanol (Abs.)	Primary Solvent	78.3	24.5	Gold standard primary solvent. Balances good hot solubility with poor cold solubility[1].
Ethyl Acetate	Anti-Solvent / Extraction	77.1	6.0	Excellent for precipitating salts from ethanol; also used as the organic phase in free-basing[8].
Diethyl Ether	Anti-Solvent	34.6	4.3	Drastically lowers mixture polarity to force nucleation. Highly volatile for easy drying[1].
MTBE	Extraction Phase	55.2	2.6	Ideal organic phase for free-basing; immiscible with water and easily dried[9].

References

• Benchchem. Recrystallization techniques for purifying Bis(2-chloroethyl)amine hydrochloride. Benchchem Tech Support.
• Wisc.edu.
• ResearchGate.
• MDPI.
• KiloMentor. Preparation of Pharmaceutical Salts: Recovering the Free Base Form.
• European Patent Office (EP 1746084 B1).
• Google Patents (US5130490A).
• Royal Society of Chemistry.
• Sciencemadness.org. Diethylamine Hydrochloride Synthesis.

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Technical Support Center: Amine Hydrochloride Stability in Biological Assays

Welcome to the Advanced Troubleshooting Guide for amine hydrochloride ( R−NH2​⋅HCl ) formulations. As a Senior Application Scientist, I frequently see robust compounds fail in late-stage biological assays not due to a lack of target affinity, but because of misunderstood solution chemistry.

Amine hydrochlorides are ubiquitous in drug discovery because salt formation drastically improves aqueous solubility. However, once you transition from pure water to complex, buffered biological media (e.g., PBS, DMEM, or enzymatic assay buffers), these salts are subjected to pH shifts, nucleophilic scavengers, and redox catalysts. This guide is designed to help you diagnose, understand, and engineer around these chemical liabilities.

Module 1: Mechanistic Overview of Instability

To troubleshoot effectively, we must first understand the causality behind why amine salts fail in biological environments. The degradation or precipitation of your compound is rarely random; it is driven by three primary mechanisms:

• Thermodynamic Disproportionation (The pHmax​ Barrier): Amine hydrochlorides are highly soluble because the protonated amine is polar. However, when introduced into physiological buffers (e.g., pH 7.4), the acid-base equilibrium shifts. If the buffer pH exceeds the pHmax​ —the critical pH where the concentration of the generated free base exceeds its intrinsic solubility ( S0​ )—the free base will spontaneously precipitate 1. This solid-to-solid disproportionation is a thermodynamic certainty dictated by multiphasic mass action 2.

• Nucleophilic Scavenging (The Maillard Cascade): In cell culture media containing reducing sugars (like glucose or lactose), the unprotonated fraction of the amine acts as a potent nucleophile. It attacks the acyclic aldehyde form of the sugar to form a Schiff base, which rapidly undergoes an Amadori rearrangement into a stable glycosylamine 3. This covalent modification ablates the drug's bioactivity without causing visible precipitation.

• Transition-Metal Catalyzed Oxidation: Secondary and tertiary amines are highly susceptible to oxidative degradation. This process is heavily catalyzed by trace ferrous/ferric ( Fe2+/Fe3+ ) ions present in media or leached from stainless steel equipment, particularly under the aerobic, 37°C conditions of cell culture 4, 5.

Workflow for diagnosing amine hydrochloride stability issues in biological assays.

Module 2: Diagnostic Troubleshooting & FAQs

Q1: I diluted my amine hydrochloride stock (10 mM in water) into PBS (pH 7.4), and the solution immediately turned cloudy. What happened? A1: You exceeded the pHmax​ of your compound. While the HCl salt is highly soluble in water (which is inherently acidic), PBS neutralizes the salt, shifting the equilibrium toward the lipophilic free base. Because the pH of the weak acid solution is governed by the pKa and the concentration of the counterion 6, crossing the pHmax​ threshold forces the free base to precipitate 1. Solution: Pre-dilute the stock in a mild buffer like TRIS (which exhibits minimal salt effects) 7 or add a co-solvent (e.g., 5% DMSO) before introducing it to PBS.

Q2: My compound remains perfectly clear in DMEM cell culture media, but I lose 40% of my drug's potency within 24 hours. Is it degrading? A2: It is likely reacting with the high glucose content in DMEM. Primary and secondary amines react with reducing sugars to form glycosylamines via the first step of the Maillard reaction 3. This does not cause precipitation, but it covalently alters the drug, destroying its binding affinity. Solution: Use sugar-free media for pre-incubation steps, or swap glucose for a non-reducing sugar like sucrose if the assay biology allows.

Chemical pathway of amine hydrochloride reacting with reducing sugars in media.

Q3: We store our amine HCl solutions at 4°C, but we are seeing inconsistent enzymatic assay results over time. LC-MS analysis shows an unexpected +16 Da adduct. Why? A3: The +16 Da mass shift is the classic signature of N-oxidation. Even at 4°C, dissolved oxygen and trace metals (like iron or copper) in your buffer can catalyze the oxidation of the amine 5. Solution: Degas your buffers, add a chelating agent like EDTA (if compatible with your enzyme), and store single-use aliquots under argon at -80°C.

Module 3: Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, do not rely on trial and error. Use these self-validating protocols to map the exact chemical boundaries of your compounds.

Protocol A: Determining Safe Dilution Ranges ( pHmax​ Validation)

The objective here is not merely to find a working concentration, but to map the thermodynamic boundary of your compound to prevent silent precipitation during high-throughput screening.

• Preparation: Prepare a 10 mM stock of the amine HCl in pure, deionized water.

• Setup: Aliquot 1 mL of your target biological buffer (e.g., HBSS or PBS, pH 7.4) into a glass vial equipped with a micro-stir bar.

• Titration: Titrate the amine HCl stock into the buffer in 10 µL increments under constant stirring.

• Monitoring: Monitor the pH (using a micro-probe) and optical density (OD at 600 nm) simultaneously.

• Identification: The exact point at which OD600 sharply increases marks the onset of free-base precipitation. Record the concentration and the exact pH. This is your operational pHmax​ 2.

Self-Validation Check: Centrifuge the cloudy mixture at 10,000 x g for 5 minutes. Decant the supernatant and measure the concentration of the soluble fraction via HPLC. The calculated concentration must perfectly match the theoretical intrinsic solubility ( S0​ ) of the free base 1.

Protocol B: Mitigating Sugar-Amine Reactivity in Cell Assays

Biological assays often fail silently when compounds react with media components. This protocol isolates the Maillard reaction variable.

• Preparation: Prepare the amine HCl stock in a non-reactive buffer (e.g., 10 mM TRIS, pH 7.0) 7.

• Media Setup: Prepare two sets of media: standard DMEM (high glucose, ~25 mM) and glucose-free DMEM supplemented with pyruvate.

• Spiking: Spike the amine HCl into both media types at your desired assay concentration.

• Incubation: Incubate at 37°C. Take 50 µL aliquots at 0, 1, 4, and 24 hours.

• Quenching: Immediately quench each aliquot with an equal volume of 0.1% TFA in acetonitrile to protonate the amine and halt the nucleophilic attack. Analyze via LC-MS.

Self-Validation Check: If potency loss is due to glycosylation, the glucose-free DMEM will show >95% compound recovery at 24 hours, whereas the standard DMEM will show a time-dependent depletion of the parent mass and the emergence of a +162 Da glycosylamine adduct 3.

Module 4: Quantitative Data Presentation

The following table summarizes the critical physicochemical parameters that dictate the stability of amine hydrochlorides in biological environments.

Parameter	Description	Impact on Amine HCl Stability	Critical Threshold
pKa	Acid dissociation constant of the protonated amine.	Determines the ratio of ionized salt to lipophilic free base at assay pH.	If Assay pH > pKa−1 , precipitation risk increases exponentially.
pHmax​	pH of maximum solubility for the solid mixture.	The exact pH at which the free base concentration exceeds its intrinsic solubility ( S0​ ).	Exceeding pHmax​ guarantees spontaneous disproportionation.
S0​	Intrinsic solubility of the uncharged free base.	Dictates the absolute upper limit of drug concentration achievable in neutral/alkaline buffers.	Concentrations > S0​ at pH 7.4 require co-solvents or formulation.
Glucose Conc.	Concentration of reducing sugars in media (e.g., DMEM).	Drives the pseudo-first-order kinetics of glycosylamine formation.	>1 mM glucose in the presence of primary/secondary amines.
Fe2+/Fe3+	Trace transition metal concentration.	Acts as a redox catalyst for the oxidative degradation of the amine.	>0.1 µM trace metals can initiate rapid N-oxidation.

References

• Glycosylation of Aromatic Amines I: Characterization of Reaction Products and Kinetic Scheme Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Oxidative degradation of amine solvents Source: The University of Texas at Austin URL:[Link]

• Salt formation to improve drug solubility Source: Elsevier / ScienceDirect (via USPTO) URL:[Link]

• Safeguarding Amines from Oxidation by Enabling Technologies Source: Department of Energy (DOE) URL:[Link]

• Difference between amino acid free base and its hydrochloride salt? Source: ResearchGate URL:[Link]

• Disproportionation of Pharmaceutical Salts: pHmax and Phase-Solubility/pH Variance Source: ACS Publications URL:[Link]

Sources

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Glycosylation of Aromatic Amines I: Characterization of Reaction Products and Kinetic Scheme - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 5. netl.doe.gov [netl.doe.gov]
• 6. researchgate.net [researchgate.net]
• 7. advancionsciences.com [advancionsciences.com]

Methods for the purification of polar amine compounds

Technical Support Center: Purification of Polar Amine Compounds

Welcome to the Technical Support Center for analytical and synthetic chemists dealing with the isolation of polar amines. Polar amines present unique chromatographic challenges due to their high basicity, strong hydrogen-bonding capabilities, and tendency to interact irreversibly with acidic silanol groups on traditional silica stationary phases.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating standard operating procedures (SOPs) to ensure the successful purification of these complex molecules.

Purification Strategy Decision Matrix

Selecting the correct purification modality is the most critical step. Relying on standard Reversed-Phase (RP-HPLC) or Normal Phase (NP) chromatography for highly polar amines often results in void-volume elution or severe peak tailing. Use the logical workflow below to determine the optimal approach.

Decision matrix for selecting the optimal purification strategy for polar amine compounds.

FAQ & Troubleshooting Guide

Q1: My polar amine streaks across the entire TLC plate and tails severely on a standard silica gel column. Why does this happen, and how can I fix it? Causality: Standard silica gel contains acidic silanol groups (Si-OH, pKa ~4.5-5.0). Basic amines (pKa ~9-10) undergo strong ionic and hydrogen-bonding interactions with these silanols, leading to irreversible adsorption and peak tailing. Solution: You must competitively block the silanol sites or suppress the amine's ionization. Add a volatile base, such as 0.1% - 1.0% Triethylamine (TEA) or Ammonium Hydroxide, to your mobile phase. Alternatively, switch to an amine-functionalized silica stationary phase, which provides a "base shield" that prevents these secondary interactions ()[1].

Q2: I am using Reversed-Phase HPLC (C18), but my highly water-soluble amine elutes in the void volume regardless of the gradient. What are my options? Causality: RP-HPLC relies on hydrophobic partitioning. Highly polar, water-soluble amines lack the hydrophobicity required to partition into the C18 alkyl chains, causing them to elute immediately with the solvent front. Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase and a highly organic mobile phase (e.g., >70% Acetonitrile). Water acts as the strong solvent by forming an enriched, stagnant aqueous layer on the stationary phase. The polar amine partitions into this aqueous layer, allowing for strong retention and high-resolution separation ()[2].

Q3: My reaction mixture contains my target secondary amine alongside numerous non-basic, lipophilic byproducts. How can I selectively isolate the amine without complex chromatography? Causality: Because the target molecule is the only basic component in the mixture, you can exploit its charge rather than its polarity. Solution: Utilize Strong Cation Exchange (SCX) "Catch and Release" solid-phase extraction. The SCX resin's sulfonic acid groups will selectively protonate and bind the basic amine, allowing non-basic impurities to be washed away. The amine is then released using a strong, volatile base like methanolic ammonia ()[3].

Standard Operating Procedures (SOPs)

SOP 1: SCX "Catch and Release" Purification

This method exploits the basicity of amines for rapid, scalable purification.

Step-by-step workflow for Strong Cation Exchange (SCX) catch-and-release purification.

Step-by-Step Methodology:

• Column Conditioning: Wash the SCX-2 cartridge (propylsulfonic acid-silica) with 2 Column Volumes (CV) of Methanol (MeOH), followed by 2 CV of Dichloromethane (DCM).

• Sample Loading (Catch): Dissolve the crude mixture in DCM (or DCM/MeOH if solubility is poor). Load onto the column at a flow rate of 1-2 mL/min. Causality: The sulfonic acid groups (pKa < 1) protonate the amine, forming a strong ionic bond.

• Impurity Wash: Wash the column with 3 CV of DCM, followed by 3 CV of MeOH.

  • Self-Validation Step: Spot the wash fractions on a TLC plate. If the target amine is detected, the resin's binding capacity (~20-50 mg/g) has been exceeded (breakthrough). If no amine is present, the catch is successful.

• Target Elution (Release): Elute the target amine using 2-3 CV of 2.0 M Ammonia in Methanol.

  • Causality: The excess ammonia acts as a stronger base, deprotonating the target amine and breaking the ionic interaction with the resin.

• Isolation: Concentrate the elution fractions under reduced pressure. The volatile ammonia and methanol evaporate, leaving the purified free-base amine.

  • Self-Validation Step: Perform LC-MS or ¹H-NMR on the residue to confirm the absence of non-basic lipophilic impurities.

SOP 2: HILIC Method Development for Highly Polar Amines

HILIC is the premier choice for amines with a LogP < 0 that fail to retain on C18 columns ()[4].

Step-by-Step Methodology:

• Column Equilibration: Flush a zwitterionic or bare silica HILIC column with 50:50 Acetonitrile (ACN):Water to wet the pores. Then, equilibrate with the starting mobile phase (e.g., 95% ACN / 5% Water containing 10 mM Ammonium Formate, pH 3.0) for at least 20 CV.

  • Causality: HILIC requires extensive equilibration to establish the stagnant water layer on the silica surface.

• Sample Preparation: Dissolve the amine in a diluent matching the starting mobile phase (≥75% ACN).

  • Critical Warning: Do not dissolve the sample in 100% water. Injecting a highly aqueous sample will locally disrupt the stationary phase's water layer, causing severe peak distortion.

• Gradient Execution: Run a gradient from 95% ACN down to 60% ACN over 15 minutes.

  • Causality: In HILIC, water is the strong eluting solvent. Increasing the water concentration increases the amine's solubility in the bulk mobile phase, driving elution.

• Self-Validation Step (Retention Check): Co-inject Toluene (a void volume marker) with your sample. If the amine co-elutes with Toluene, it is not being retained. You must either decrease the initial water percentage or switch to a stationary phase with stronger electrostatic interactions (e.g., HILIC-Z).

Quantitative Data & Method Parameters

Table 1: Comparison of Chromatographic Modes for Polar Amines

Purification Technique	Stationary Phase	Mobile Phase System	Typical Capacity	Best Application
SCX Catch & Release	Propylsulfonic acid	DCM / MeOH / NH₃	20 - 50 mg/g	Basic amines mixed with non-basic impurities.
HILIC	Bare Silica, Amide, Zwitterionic	ACN / Water (High ACN)	1 - 5 mg/g	Highly polar, water-soluble amines (LogP < 0).
RP-HPLC (High pH)	C18 (pH stable)	Water / ACN (High pH)	10 - 20 mg/g	Moderately polar amines that retain on C18.
Normal Phase + Base	Silica Gel	Hexane / EtOAc + 1% TEA	10 - 50 mg/g	Lipophilic amines that streak on standard silica.

Table 2: Common Mobile Phase Additives for Amine Purification

Additive	Concentration	Chromatographic Mode	Mechanism of Action	Volatility
Triethylamine (TEA)	0.1% - 1.0%	Normal Phase	Competitively binds acidic silanols to prevent streaking.	High (Easy to evaporate)
Ammonium Hydroxide	0.1% - 0.5%	RP-HPLC / NP	Deprotonates amines (free base form) to increase retention.	Very High
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	RP-HPLC	Forms lipophilic ion-pairs with protonated amines.	High
Ammonium Formate	10 mM	HILIC	Controls pH and ionic strength in the aqueous enriched layer.	High (Sublimes)

References

• LCGC International. (2021). Non-aqueous Ion-Exchange Chromatography Using High Acid-base Concentration: A Strategy for Purifying Non-crystalline Pharmaceutical Intermediates. Chromatography Online.[Link]

• Biotage. (2023). What can I use to purify polar reaction mixtures? Biotage Knowledge Base.[Link]

• Agilent Technologies. (2023). Mastering HILIC-Z Separation for Polar Analytes. Agilent Application Notes.[Link]

• LCGC International. (2026). What You Need to Know About HILIC. Chromatography Online.[Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]

Technical Support Center: Optimization of Microwave-Assisted Synthesis of 1,2,4-Triazoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the microwave-assisted organic synthesis (MAOS) of 1,2,4-triazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide actionable solutions to common experimental challenges. The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, appearing in numerous pharmaceuticals due to its wide range of biological activities.[1][2][3] MAOS has revolutionized the synthesis of these heterocycles by offering dramatic reductions in reaction time (from hours to minutes), improved yields, and enhanced product purity, all while aligning with the principles of green chemistry.[1][2][4][5]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated experimental protocols to help you optimize your synthetic workflows.

Troubleshooting Guide: Addressing Common Experimental Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Question 1: My reaction shows low or no yield of the desired 1,2,4-triazole. What are the likely causes and how can I fix it?

Answer: Low or no product formation is one of the most common issues in microwave synthesis. The cause is typically suboptimal reaction parameters. Here’s a systematic approach to troubleshoot this problem:

• Cause A: Insufficient Temperature or Reaction Time. Microwave reactions are highly dependent on temperature. A temperature that is too low will not provide the necessary activation energy for the reaction to proceed efficiently.

  • Solution: Systematically increase the reaction temperature in 10-20 °C increments. For each temperature, screen a few reaction times (e.g., 5, 10, 20 minutes). For instance, in a catalyst-free synthesis using a hydrazine derivative and formamide, optimal conditions were found to be 160 °C for 10 minutes.[1][6] A lower temperature would result in a significantly lower yield. Monitor the reaction by thin-layer chromatography (TLC) to track the consumption of starting material and the formation of the product.

• Cause B: Improper Solvent Choice. The efficiency of microwave heating is directly related to the ability of the solvent to absorb microwave energy, which is determined by its dielectric properties (loss tangent).[7] Non-polar solvents like toluene or dioxane heat inefficiently, while highly polar solvents like DMF, ethanol, or water absorb microwave energy very effectively.[8][9]

  • Solution: If using a non-polar solvent, consider switching to a more polar one that is appropriate for your reaction chemistry. For example, syntheses of 1,2,4-triazole derivatives have been successfully performed in polar solvents like ethanol and n-butanol.[1][10] If your reactants are polar enough, a solvent-free reaction might be an excellent and greener alternative.[11][12]

• Cause C: Incorrect Stoichiometry or Reagent Quality. An incorrect molar ratio of reactants can halt the reaction. Similarly, degraded reagents or the presence of moisture (in moisture-sensitive reactions) can prevent product formation.

  • Solution: Verify the calculations for your reactant stoichiometry. It is common to use a slight excess of one of the reagents to drive the reaction to completion.[1] For example, a 1:20 molar ratio of hydrazine derivative to formamide was found to be optimal in one study.[1] Always use high-purity, dry reagents and solvents, especially for moisture-sensitive reactions.

Troubleshooting Decision Tree

Here is a visual guide to help you systematically address low-yield issues.

Caption: A decision tree for troubleshooting low-yield reactions.

Question 2: My reaction mixture turned dark or I see charring inside the reaction vial. What happened?

Answer: Charring or significant darkening of the reaction mixture indicates decomposition, which is almost always caused by excessive temperature or localized "hot spots."

• Cause A: Temperature Setpoint is Too High. Many organic compounds are not stable at very high temperatures (e.g., >250 °C) and will begin to decompose.[13]

  • Solution: Reduce the target temperature. Microwave synthesis is often so efficient that lower temperatures are needed compared to conventional heating. If the desired reaction is slow at lower temperatures, a longer reaction time may be required.

• Cause B: Arcing from Metallic Impurities. The presence of any metal inside the microwave cavity, such as a metal-based catalyst that has adhered to the vessel wall or even a forgotten stir bar clip, can cause electrical arcing.[14] This creates extremely high localized temperatures and can lead to rapid decomposition or even a fire hazard.

  • Solution: Ensure the reaction vessel is scrupulously clean and free of any metallic residues. Never use aluminum foil or other metals in a laboratory microwave reactor.[14]

• Cause C: Non-Homogeneous Heating. In older or lower-quality microwave reactors, the energy field may not be uniform, leading to hot spots where the reaction mixture is superheated beyond the sensor's reading.[15]

  • Solution: Ensure proper stirring is active throughout the reaction to distribute the heat evenly. If the problem persists, try reducing the reaction volume or using a modern, dedicated microwave reactor with a homogeneous energy field.[16]

Question 3: The pressure in my sealed vessel is exceeding the safety limit. How can I prevent this?

Answer: Over-pressurization is a serious safety concern that can lead to vessel failure.[13] It occurs when the vapor pressure of the solvent and any gaseous byproducts exceeds the vessel's design limits.

• Cause A: Reaction Vessel is Overfilled. There must be sufficient headspace in the vessel to accommodate the expansion of the liquid and the pressure of the vapor at high temperatures.

  • Solution: Never fill a microwave reaction vessel more than two-thirds of its total volume. For highly volatile solvents or reactions known to produce gas, a maximum fill volume of one-half is safer.

• Cause B: Reaction Temperature is Too High for the Solvent. Every solvent has a different vapor pressure curve. Heating a low-boiling-point solvent (e.g., ethanol, b.p. 78 °C) to a very high temperature (e.g., 180 °C) will generate extremely high pressure.

  • Solution: Consult a solvent properties table and choose a solvent with a higher boiling point if very high reaction temperatures are required. Alternatively, lower the reaction temperature. Dedicated microwave reactors have built-in safety features that will abort a run if pressure limits are exceeded.[17]

Frequently Asked Questions (FAQs)

Q1: What is the most important factor when choosing a solvent for microwave synthesis? The ability of a solvent to absorb microwave energy is crucial. This is determined by its dielectric properties. Polar solvents like DMF, ethanol, and water are excellent microwave absorbers because their molecules have permanent dipoles that try to align with the rapidly oscillating electric field of the microwaves, generating heat through friction.[7][15] Non-polar solvents like toluene and hexane are poor absorbers and will heat inefficiently unless the reactants themselves are highly polar.

Q2: Is it safe to use a domestic kitchen microwave for synthesis? Absolutely not. Domestic microwave ovens are not designed for laboratory use and pose significant safety risks.[13] They lack the necessary safety features, such as pressure and temperature sensors, corrosion-resistant cavities, and proper ventilation for flammable solvents.[13][14] Using a domestic oven for chemical synthesis can lead to explosions, fires, and exposure to hazardous vapors. Always use a dedicated, purpose-built microwave reactor for chemical synthesis.[13][18]

Q3: How does microwave heating differ from a conventional oil bath? Conventional heating transfers energy indirectly and slowly through convection and conduction—from the heating mantle, through the flask wall, and into the solvent.[7] Microwave heating, in contrast, is a direct process where microwave energy couples directly with polar molecules in the reaction mixture, causing rapid and uniform heating throughout the bulk of the solution.[2][7] This efficiency is what leads to the dramatic rate accelerations seen in MAOS.

Q4: Can I scale up a microwave reaction? Yes, but scalability is not always linear and presents challenges.[19] The main issue is the penetration depth of microwaves, which can lead to non-uniform heating in very large volumes.[19] However, many reactions have been successfully scaled from milligram to multi-gram or even kilogram scales using specialized large-batch or continuous-flow microwave reactors.[19][20] Reproducibility between small-scale and large-scale reactors is generally good if key parameters like temperature and time are maintained.[19]

Optimized Experimental Protocols

The following are representative protocols for the synthesis of 1,2,4-triazoles, optimized for microwave conditions.

Protocol 1: Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles

This protocol describes a simple and efficient catalyst-free method using hydrazines and formamide.[1][6]

• Reagent Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, add the hydrazine derivative (1.0 mmol).

• Add Reagent: Add formamide (20.0 mmol).

• Seal Vessel: Securely cap the reaction vessel.

• Microwave Irradiation: Place the vessel in the microwave reactor. Irradiate the mixture at a constant temperature of 160 °C for 10 minutes with active stirring.

• Cooling: After the irradiation is complete, allow the vessel to cool to room temperature (below 50 °C) before opening.

• Work-up & Purification: Transfer the reaction mixture to a separatory funnel, add water and ethyl acetate. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired 1,2,4-triazole.

General Experimental Workflow

The following diagram illustrates the typical workflow for a microwave-assisted synthesis experiment.

Caption: General workflow for microwave-assisted synthesis of 1,2,4-triazoles.

Data Summary: Microwave vs. Conventional Heating

MAOS consistently demonstrates superior performance over traditional heating methods for 1,2,4-triazole synthesis.

Synthesis Type	Method	Time	Yield	Reference
Piperazine-azole-fluoroquinolone derivatives	Conventional	27 hours	~90%	[4][21]
Microwave	30 minutes	96%	[4][21]
N-substituted propenamide derivatives	Conventional	Several hours	~75%	[4][21]
Microwave	33-90 seconds	82%	[4][21]
3,5-disubstituted-1,2,4-triazoles (from nitriles)	Hydrothermal	72 hours	~80%	[4][21]
Microwave	1.5 hours	85%	[4][21]
1,3,5-trisubstituted-1,2,4-triazoles (from amides)	Conventional	>4 hours	~80%	[21]
Microwave	1 minute	85%	[21]

Reaction Mechanism Visualization

The formation of the 1,2,4-triazole ring often proceeds through the cyclodehydration of an acylamidrazone intermediate. Microwave energy efficiently promotes this final, energy-intensive cyclization step.[1][22]

Caption: Proposed mechanism for trisubstituted 1,2,4-triazole synthesis.

References

• Kumar, A., & El-Adl, K. (2022). Microwave Induced Synthesis of 1,2,4-triazole derivatives and Study of their Anthelmintic and Anti-microbial Activities. Research Journal of Pharmacy and Technology, 15(11), 5131-5136. [Link]

• BenchChem. (2025). Application Notes and Protocols for Microwave-Assisted Synthesis of 1,2,4-Triazole Compounds. BenchChem Technical Support.
• Singh, A., et al. (2024). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.

• Swami, S., Sharma, N., Sharma, G., & Shrivastava, R. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances. [Link]

• BenchChem. (2025). Microwave-Assisted Synthesis of 1,2,4-Triazole Derivatives: Application Notes and Protocols. BenchChem Technical Support.

• Organic Chemistry Portal. (n.d.). Synthesis of 4H-1,2,4-triazoles. Organic Chemistry Portal. [Link]

• Nstm3. (n.d.). Laboratory Microwave Safety Precautions. Scribd. [Link]

• Gökçe, M., et al. (2013).

• Swami, S., Sharma, N., Sharma, G., & Shrivastava, R. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances. [Link]

• Chen, C.-Y., et al. (2024). Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Molecules, 29(4), 868. [Link]

• Li, D., Bao, H., & You, T. (2005). Microwave-assisted and efficient one-pot synthesis of substituted 1,2,4-triazoles. HETEROCYCLES, 65(8), 1957. [Link]

• Kappe, C. O. (2000). Microwave-Assisted Synthesis of Substituted 1,2,4-Triazoles. ResearchGate. [Link]

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. CEM Corporation. [Link]

• Ryba, J., Pandya, B., & Marcaurelle, L. (n.d.). Optimization of Triazole Production Through Microwave-Assisted Synthesis. Broad Institute. [Link]

• Shelke, G. M., et al. (2015). Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles. Thieme. [Link]

• Al-Mulla, A. (2023). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 28(11), 4531. [Link]

• Zinovyeva, V., et al. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Molecules, 29(6), 1276. [Link]

• de la Hoz, A., & Leonelli, F. (2011). Reproducibility and Scalability of Microwave-Assisted Reactions. IntechOpen. [Link]

• Swami, S., et al. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Publishing. [Link]

• ISRES Publishing. (2023). Synthesis of 1,2,4 triazole compounds. ISRES. [Link]

• Schiemann, K., et al. (2012). Parallel synthesis of 1,2,4-triazole derivatives using microwave and continuous-flow techniques. Beilstein Journal of Organic Chemistry, 8, 282-293. [Link]

• Glasnov, T. N., & Kappe, C. O. (n.d.). Microwave-Assisted Multicomponent Condensation. Organic Syntheses. [Link]

• Organic Chemistry Portal. (n.d.). Microwave Synthesis. Organic Chemistry Portal. [Link]

• Appukkuttan, P., et al. (2004). A Microwave-Assisted Click Chemistry Synthesis of 1,4-Disubstituted 1,2,3-Triazoles via a Copper(I)-Catalyzed Three-Component Reaction. Organic Letters, 6(23), 4223-4225. [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. Journal of Pharmaceutical Negative Results. [Link]

• Kumar, V., & Singh, V. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances. [Link]

• Kumar, A., & El-Adl, K. (2023). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4-Triazole Derivatives. ResearchGate. [Link]

• de la Hoz, A., Diaz-Ortiz, A., & Moreno, A. (2010). Microwave-Assisted Organic Synthesis: General Considerations and Transformations of Heterocyclic Compounds. Current Organic Chemistry, 14(10), 957-978. [Link]

• Barham, J. P., & Yoshida, J. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Accounts of Chemical Research, 54(13), 2886-2899. [Link]

• Sharma, S.K. (2011). A brief review: Microwave assisted organic reaction. Scholars Research Library. [Link]

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Reference Data & Comparative Studies

Comparative Analysis of Triazole Antifungal Agents: Mechanisms, Profiling, and Experimental Methodologies

As the incidence of invasive fungal infections (IFIs) rises—particularly among immunocompromised populations—triazole antifungals remain the cornerstone of targeted therapy. This guide provides a comprehensive, objective comparison of first- and second-generation triazole agents, detailing their pharmacokinetic profiles, molecular mechanisms, and the standardized experimental protocols used to validate their efficacy.

Mechanistic Foundation: Targeting CYP51

All triazole antifungal agents exert their fungistatic or fungicidal effects by inhibiting a critical step in fungal cell membrane synthesis. The primary target is the1[1], a cytochrome P450 enzyme responsible for converting lanosterol to ergosterol.

Triazoles function via competitive inhibition. The nucleophilic N-4 nitrogen of the triazole ring coordinates directly as the sixth ligand to the heme ferric ion within the CYP51 active site[2]. This binding prevents the natural substrate (lanosterol) from accessing the catalytic pocket. Consequently, ergosterol is depleted, and toxic 14α-methylated sterols accumulate, severely disrupting membrane fluidity, asymmetry, and integrity[3].

Mechanism of action of triazole antifungals targeting the CYP51 enzyme pathway.

Comparative Profiling of Key Triazoles

The evolution from first-generation (fluconazole, itraconazole) to second-generation triazoles (voriconazole, posaconazole, isavuconazole) reflects a deliberate structural optimization aimed at expanding the antifungal spectrum and improving pharmacokinetic (PK) predictability[4].

Structural and Molecular Dynamics

The binding affinity of a triazole is heavily dictated by its side-chain architecture. Molecular dynamics simulations reveal that1[1] form extensive hydrophobic interactions with residues (e.g., F58, Y64, Y118) deep within the CYP51 binding cavity. This structural anchoring grants them superior binding affinities compared to short-tailed agents (fluconazole, voriconazole), allowing them to overcome certain target-site point mutations[1].

Quantitative Pharmacokinetic and Spectrum Comparison

Agent	Generation	Bioavailability	Half-Life ( t1/2​ )	Antifungal Spectrum	Primary Metabolism / Excretion
Fluconazole	1st	>90%	~30 h	Candida spp., Cryptococcus	Renal (excreted unchanged)
Itraconazole	1st	Variable (food dependent)	~30-40 h	Candida, Aspergillus, Endemic fungi	Hepatic (CYP3A4)
Voriconazole	2nd	>90%	Dose-dependent	Candida, Aspergillus, Fusarium	Hepatic (CYP2C19, CYP3A4)
Posaconazole	2nd	Formulation dependent	~35 h	Broad (includes Mucorales)	Glucuronidation
Isavuconazole	2nd	98% (Prodrug)	~130 h	Broad (includes Mucorales)	Hepatic (CYP3A4)

Data synthesized from comparative clinical pharmacokinetic studies[4][5][6].

Clinical Nuances:

• Voriconazole: Exhibits non-linear pharmacokinetics due to saturable metabolism by the 7[7]. Genetic polymorphisms in CYP2C19 necessitate therapeutic drug monitoring (TDM) to prevent subtherapeutic dosing or toxicity[4].

• Isavuconazole: Administered as a water-soluble prodrug (isavuconazonium sulfate), it offers highly predictable linear PK. Uniquely among azoles, which typically prolong the QT interval, 5[5], providing a safer alternative for patients with cardiac comorbidities.

Experimental Methodologies: Antifungal Susceptibility Testing (AFST)

To objectively evaluate triazole efficacy and track emerging resistance, rigorous in vitro susceptibility testing is required. The8[8] is the globally recognized gold standard for testing yeasts.

Protocol: CLSI M27 Broth Microdilution for Yeasts

This protocol is designed as a self-validating system; every reagent choice is engineered to eliminate environmental variables that could skew the Minimum Inhibitory Concentration (MIC).

• Media Preparation: Prepare RPMI 1640 medium supplemented with L-glutamine but lacking sodium bicarbonate. Buffer the medium to pH 7.0 at 25°C using 0.165 M MOPS.

  • Causality: Bicarbonate buffer requires a 5% CO₂ atmosphere to maintain pH. Omitting it allows for ambient air incubation. MOPS provides rigorous pH control, which is critical because triazole ionization and fungal growth rates are highly pH-sensitive[9].

• Drug Dilution: Prepare 2-fold serial dilutions of the triazole agent in the buffered RPMI 1640 medium. Dispense 100 µL per well into a sterile, untreated 96-well polystyrene plate with U-shaped wells.

  • Causality: Tissue-culture treated plates can non-specifically bind highly hydrophobic drugs (like itraconazole and posaconazole), artificially lowering the bioavailable drug concentration and falsely elevating the MIC[9].

• Inoculum Standardization: Suspend isolated yeast colonies in sterile saline to match a 0.5 McFarland standard. Dilute this suspension 1:50, then 1:20 in RPMI 1640 to yield a final test inoculum of 0.5×103 to 2.5×103 CFU/mL.

  • Causality: Strict inoculum control prevents the "inoculum effect." An artificially high fungal load will outcompete the available drug or secrete excess enzymes, leading to false-positive resistance[9].

• Inoculation and Incubation: Add 100 µL of the standardized inoculum to each well. Incubate the plates at 35°C in ambient air for 24 to 48 hours.

• Endpoint Determination: Read the MIC visually or spectrophotometrically. For triazoles, the MIC is defined as the lowest concentration that results in a ≥50% inhibition of growth compared to the drug-free control well.

  • Causality: Triazoles are fungistatic against Candida. Fungal cells undergo several divisions before intracellular sterol depletion halts growth, resulting in "trailing growth." A 100% inhibition endpoint is highly irreproducible; 10[10].

Step-by-step workflow for CLSI M27 broth microdilution antifungal testing.

Resistance Mechanisms & Molecular Dynamics

Prolonged exposure to both agricultural azole fungicides and clinical therapies has driven significant selective pressure, leading to the emergence of resistant fungal strains[3]. Understanding these mechanisms is vital for next-generation drug development.

Primary molecular mechanisms of triazole resistance in fungal pathogens.

Resistance is primarily mediated through three distinct pathways:

• Target Site Alteration: Point mutations in the ERG11 gene (which encodes CYP51) alter the conformation of the binding pocket. This significantly 6[6].

• Target Overexpression: Upregulation of ERG11 increases the sheer volume of CYP51 enzyme present in the cell, requiring exponentially higher drug concentrations to achieve the same inhibitory effect[6].

• Efflux Pump Activation: Upregulation of ATP-binding cassette (ABC) transporters—specifically the Candida drug resistance (CDR) and multidrug resistance (MDR) efflux pumps—actively extrudes the triazole molecules from the intracellular space before they can reach the endoplasmic reticulum where CYP51 resides[6].

References

• Title: Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51 Source: NIH URL
• Title: Resistance to antifungals that target CYP51 Source: NIH URL
• Title: Emerging Applications of Triazole Antifungal Drugs Source: MDPI URL
• Title: Comparison of EUCAST and CLSI Broth Microdilution Methods for the Susceptibility Testing of 10 Systemically Active Antifungal Agents Source: JMI Laboratories URL
• Title: Choosing the Right Antifungal Agent in ICU Patients Source: NIH URL
• Title: Full article: New facets of antifungal therapy Source: Taylor & Francis Online URL
• Title: REVIEW - New and Investigational Triazole Agents for the Treatment of Invasive Fungal Infections Source: AWS URL
• Title: Antifungal Susceptibility Testing: Current Approaches Source: NIH URL
• Title: Azole Affinity of Sterol 14α-Demethylase (CYP51)
• Title: M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts Source: CLSI URL

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• 3. Resistance to antifungals that target CYP51 - PMC [pmc.ncbi.nlm.nih.gov]
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In Vitro Performance of Next-Generation Triazoles vs. Established Antifungals: A Comprehensive Laboratory Guide

The landscape of antifungal pharmacotherapy has evolved significantly from first-generation agents (e.g., Fluconazole, Itraconazole) to next-generation broad-spectrum triazoles (e.g., Voriconazole, Posaconazole, Isavuconazole). For drug development professionals and clinical microbiologists, understanding the in vitro nuances of these compounds is critical for predicting clinical efficacy, especially against multidrug-resistant Candida strains, Aspergillus species, and challenging molds like Mucorales.

This guide provides an objective, data-driven comparison of these agents, detailing the underlying mechanisms, standardized testing methodologies, and comparative susceptibility profiles.

Mechanistic Grounding: CYP51 Inhibition and Pathway Disruption

All triazoles exert their primary fungistatic or fungicidal effects by targeting the ergosterol biosynthesis pathway[1]. The specific target is Lanosterol 14α-demethylase (CYP51/Erg11) , a cytochrome P450 enzyme[2].

Established drugs like Fluconazole often lose efficacy due to point mutations in the ERG11 gene or the upregulation of efflux pumps. Next-generation triazoles (Posaconazole, Isavuconazole) overcome this via extended molecular side chains that secure tighter, more stable binding to the CYP51 heme pocket[2]. This competitive inhibition not only halts the production of ergosterol—a critical component for fungal cell membrane integrity—but also induces a toxic accumulation of 14α-methylated sterol intermediates that actively disrupt the membrane[1].

Fig 1: Mechanism of CYP51 inhibition by triazoles and subsequent disruption of ergosterol synthesis.

Standardized In Vitro Susceptibility Testing Protocols

To ensure data integrity and reproducibility across laboratories, in vitro comparisons must strictly follow the standards set by the Clinical and Laboratory Standards Institute (CLSI). The self-validating protocol below synthesizes the core directives of CLSI M27 (for yeasts)[3] and CLSI M38 (for filamentous fungi)[4].

Step-by-Step Methodology: Broth Microdilution Assay

• Media Preparation & Buffering :

  • Action: Prepare synthetic RPMI 1640 medium, buffered to a precise pH of 7.0 using 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid).

  • Causality: Triazole stability and fungal replication rates are highly sensitive to pH fluctuations. MOPS buffering prevents spontaneous drug degradation during the 48-72 hour incubation period, ensuring the final Minimum Inhibitory Concentration (MIC) reflects true drug potency, not environmental artifact.

• Drug Dilution Series :

  • Action: Prepare a 10-point twofold serial dilution of the antifungal agents in 96-well microtiter plates. Standard testing ranges for newer triazoles typically span from 0.015 to 8 µg/mL.

• Inoculum Standardization :

  • Action (Yeasts - CLSI M27): Adjust the fungal suspension spectrophotometrically at 530 nm to yield a final testing concentration of 0.5×103 to 2.5×103 CFU/mL[3].

  • Action (Molds - CLSI M38): Adjust conidial suspensions to yield a final well concentration of 0.4×104 to 5×104 CFU/mL[4].

  • Causality: Strict adherence to these optical densities acts as an internal validation check against the "inoculum effect." Artificially high cell densities can deplete the active drug concentration, falsely elevating the MIC and mimicking clinical resistance.

• Incubation & Endpoint Determination :

  • Action: Incubate plates at 35°C. Read yeast plates at 24–48 hours and mold plates at 48–72 hours.

  • Validation: For triazoles against yeasts, the MIC is defined as the lowest concentration producing a ≥50% reduction in visible growth compared to the drug-free control well. For molds, visual endpoints typically require complete (100%) growth inhibition to accurately profile resistance[4].

Quantitative Data Comparison: MIC Profiles

The following table synthesizes representative MIC₉₀ values (the concentration required to inhibit 90% of tested isolates) comparing established drugs with next-generation triazoles across major fungal pathogens[5][6].

Target Pathogen	Fluconazole (FLC)	Voriconazole (VRC)	Posaconazole (POS)	Isavuconazole (ISA)
Candida albicans (Wild-Type)	0.5 µg/mL	0.015 µg/mL	0.063 µg/mL	0.015 µg/mL
Candida glabrata (FLC-Resistant)	16 - 32 µg/mL	1.0 µg/mL	1.0 - 2.0 µg/mL	1.0 µg/mL
Aspergillus fumigatus	>64 µg/mL (Resistant)	0.5 µg/mL	0.25 - 0.5 µg/mL	0.5 - 1.0 µg/mL
Mucorales (Rhizopus/Mucor spp.)	>64 µg/mL (Resistant)	>16 µg/mL (Resistant)	1.0 µg/mL	2.0 - 4.0 µg/mL

Experimental Insights & Causality

• Overcoming Efflux in Candida glabrata: C. glabrata demonstrates intrinsic reduced susceptibility to Fluconazole due to the rapid upregulation of ATP-binding cassette (ABC) transporters. Voriconazole, Posaconazole, and Isavuconazole maintain potent activity because their lipophilic, extended structures are poorer substrates for these specific efflux pumps, allowing intracellular drug accumulation to reach fungicidal thresholds.

• The Aspergillus Standard: Fluconazole lacks the molecular footprint necessary to bind the Aspergillus CYP51A/B enzymes. While Voriconazole remains the gold standard for A. fumigatus, Posaconazole and Isavuconazole demonstrate equivalent or superior in vitro potency (MIC₉₀ ≤ 1.0 µg/mL)[5][6].

• The Mucorales Differentiator: The most critical divergence in the triazole class is seen against Zygomycetes (Mucorales). Voriconazole lacks meaningful activity against these aggressive molds. Posaconazole exhibits the strongest in vitro activity (MIC₉₀ ~1 µg/mL)[5]. Isavuconazole also demonstrates clinically viable partial activity against Mucorales (MIC₉₀ 2-4 µg/mL)[6], providing a vital alternative for invasive mucormycosis when amphotericin B is contraindicated.

References

• "A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus medi
• "Posaconazole (Noxafil), an Extended-Spectrum Oral Triazole Antifungal Agent", nih.gov,
• "M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi", clsi.org,
• "M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts", clsi.org,
• "In Vitro Activity of Isavuconazole against Aspergillus Species and Zygomycetes According to the Methodology of the European Committee on Antimicrobial Susceptibility Testing", asm.org,
• "The Fungal CYP51s: Their Functions, Structures, Related Drug Resistance, and Inhibitors", nih.gov,

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• 3. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 4. M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]
• 5. Posaconazole (Noxafil), an Extended-Spectrum Oral Triazole Antifungal Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]

Structure-activity relationship studies of antifungal 1,2,4-triazole derivatives

Engineering the Next Generation of Antifungals: A Comprehensive SAR and Performance Guide for 1,2,4-Triazole Derivatives

As a Senior Application Scientist navigating the escalating crisis of global fungal resistance, I continuously evaluate novel pharmacophores to overcome the limitations of our current therapeutic arsenal. Among five-membered heterocycles, the 1,2,4-triazole core remains the most privileged and pharmacologically significant scaffold in antifungal drug development[1].

This guide provides an objective, data-driven comparison of novel 1,2,4-triazole derivatives against commercial standards (e.g., Fluconazole, Propiconazole). By dissecting Structure-Activity Relationship (SAR) dynamics and detailing standardized experimental validation protocols, this document serves as a comprehensive resource for drug development professionals aiming to synthesize highly selective, potent fungicidal compounds.

Mechanistic Causality: The CYP51 Inhibition Pathway

To rationally design better antifungals, we must first understand the precise molecular causality of their action. 1,2,4-triazole derivatives exert their fungicidal activity by competitively inhibiting lanosterol 14α-demethylase (CYP51), a critical cytochrome P450 enzyme in the ergosterol biosynthetic pathway[2].

The mechanism is driven by direct coordination: the unhindered N4 nitrogen atom of the 1,2,4-triazole ring binds to the heme iron at the active site of CYP51[2]. This coordination blocks the oxidative removal of the 14α-methyl group from lanosterol. Consequently, ergosterol is depleted, and toxic 14α-methylated sterols accumulate, leading to severe membrane disruption, altered permeability, and ultimately, fungal cell death.

Ergosterol biosynthesis inhibition pathway by 1,2,4-triazole derivatives targeting the CYP51 enzyme.

Structure-Activity Relationship (SAR) Dynamics

The optimization of the 1,2,4-triazole scaffold relies on strategic modifications to the aromatic tail and the linker region. Recent SAR studies have illuminated several causal relationships between specific functional groups and enhanced antifungal efficacy:

• Halogenation and Electron-Withdrawing Groups (EWGs): Introducing halogens (such as -Cl or -F) or EWGs (like -CF3 or -NO2) onto the phenyl ring significantly amplifies activity. Causality: These groups increase the overall lipophilicity of the molecule, facilitating superior penetration through the fungal cell wall. Furthermore, they optimize the steric and electrostatic fit within the hydrophobic S4 pocket of the CYP51 enzyme, strengthening the triazole-heme interaction[2][3].

• Linker Flexibility (Schiff Bases & Thioethers): Replacing rigid alkyl linkers with Schiff base or thioether moieties introduces critical conformational flexibility. Molecular docking studies reveal that Schiff base derivatives form highly stable hydrogen bonds with key target protein residues (e.g., ARG 252, SER 436), drastically lowering the binding energy required for inhibition[4].

• Fused Heterocycle Integration: Incorporating fused nitrogen-containing heterocycles (e.g., tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine) addresses the poor aqueous solubility typical of highly lipophilic azoles. This modification achieves a dual benefit: it improves pharmacokinetic water solubility while maintaining potent, broad-spectrum efficacy against fluconazole-resistant Candida strains[2].

Comparative Efficacy Data

To objectively evaluate these structural modifications, we must benchmark novel derivatives against established commercial standards. The table below synthesizes quantitative susceptibility data across various pathogenic fungi.

Derivative Class	Structural Modification	Target Pathogen	Efficacy Metric	Reference Drug	Reference Efficacy	Source
Schiff Base Triazole (AS-14)	-Cl substitution on benzene ring	Fusarium graminearum	EC50: 5.33 mg/L	Fluconazole	EC50: 7.66 mg/L	[4]
Dioxolan-Triazole (Gj)	Phenoxymethyl tail addition	Magnaporthe oryzae	IC50: 3.8 µM	Propiconazole	IC50: 3.7 µM	[5]
Fused Heterocycle (27aa)	Triazolo-pyrazine linker	Candida albicans (Resistant)	High Potency (MIC)	Fluconazole	Resistant	[2]
Thioether Triazole (5h)	-CF3 substitution	Botrytis cinerea	High Potency (MIC)	Commercial Fungicides	Moderate	[3]

Insight: The data clearly demonstrates that rational SAR modifications—particularly the inclusion of -Cl and -CF3 groups—can yield novel derivatives that outperform or match the efficacy of legacy drugs like Fluconazole and Propiconazole, even against resistant strains.

Experimental Validation: CLSI M27 Susceptibility Protocol

Data integrity in SAR studies relies entirely on reproducible, standardized testing. For yeast pathogens (e.g., Candida spp., Cryptococcus neoformans), the gold standard is the CLSI M27 protocol for Broth Microdilution[6][7].

As a self-validating system, this protocol utilizes specific environmental controls to eliminate variables. For example, we strictly use RPMI 1640 medium buffered with MOPS. Causality: RPMI 1640 is a fully synthetic medium lacking antagonistic components (like complex peptides or uncharacterized sterols) that can artificially inflate Minimum Inhibitory Concentration (MIC) values, ensuring that the observed inhibition is purely a result of the drug's efficacy.

Step-by-Step Methodology

• Preparation of Antifungal Stock: Dissolve the synthesized 1,2,4-triazole derivative in 100% DMSO (required due to the high lipophilicity of azoles). Perform serial dilutions in RPMI 1640 broth to achieve a final testing concentration range (typically 0.015 to 64 µg/mL)[6].

• Inoculum Standardization: Isolate 24-hour yeast colonies grown on Sabouraud Dextrose Agar. Suspend the colonies in sterile saline and adjust the turbidity using a spectrophotometer (530 nm) to match a 0.5 McFarland standard (approximately 1×106 to 5×106 CFU/mL)[8].

• Microplate Inoculation: Dispense 100 µL of the serially diluted drug into a 96-well microtiter plate. Add 100 µL of the standardized inoculum to each well.

  • Self-Validation Step: You must include a positive growth control well (medium + inoculum, no drug) and a negative sterility control well (medium only) to validate the assay's integrity.

• Incubation: Seal the microplate to prevent desiccation and incubate at 35°C for 24 to 48 hours[6].

• MIC Determination & Quality Control (QC): Read the plate visually or via spectrophotometer. For fungistatic 1,2,4-triazoles, the MIC is defined as the lowest concentration resulting in a prominent decrease in turbidity (≥50% inhibition) compared to the growth control.

  • QC Requirement: Parallel testing with a known reference strain (e.g., Candida parapsilosis ATCC 22019) must yield an MIC within the acceptable ranges published in CLSI M60; otherwise, the entire plate is invalidated[9].

Step-by-step workflow of the CLSI M27 broth microdilution protocol for antifungal susceptibility.

Conclusion

The 1,2,4-triazole scaffold remains a highly versatile and potent foundation for antifungal drug discovery. By systematically applying SAR principles—such as integrating electron-withdrawing groups for better target enzyme affinity and utilizing flexible linkers for optimized binding—researchers can develop derivatives that successfully bypass modern fungal resistance mechanisms. When coupled with rigorous, self-validating testing protocols like CLSI M27, these optimized compounds represent a highly promising pipeline for the next generation of clinical and agricultural antifungals.

References

• Kazeminejad, Z., et al. "Novel 1, 2, 4-Triazoles as Antifungal Agents." BioMed Research International, 2022.[Link]

• Hoshi, T., et al. "Structure-activity relationship study for fungicidal activity of 1-(4-phenoxymethyl-2-phenyl-[1,3]dioxolan-2-ylmethyl)-1H-1,2,4-triazole derivatives against rice blast." Journal of Plant Protection Research, 2016.[Link]

• Clinical and Laboratory Standards Institute (CLSI). "M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts, 4th Edition." CLSI Microbiology Standards, 2017. [Link]

• Clinical and Laboratory Standards Institute (CLSI). "New and Updated Microbiology Docs CLSI M27, M60, M38, and M61." CLSI News, 2017.[Link]

• Sun, Y., et al. "Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety." Frontiers in Chemistry, 2022.[Link]

• Dong, Y., et al. "Antifungal Activity, Structure-Activity Relationship and Molecular Docking Studies of 1,2,4-Triazole Schiff Base Derivatives." Chemistry & Biodiversity, 2023.[Link]

• Ji, H., et al. "Design, Synthesis, and Structure–Activity Relationship Studies of Novel Fused Heterocycles-Linked Triazoles with Good Activity and Water Solubility." Journal of Medicinal Chemistry, 2014.[Link]

• Centers for Disease Control and Prevention (CDC). "Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips." Mycotic Diseases Branch Laboratory Protocols, 2024.[Link]

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A Comparative Guide to Cross-Resistance Studies of New Triazole Compounds in Fungal Strains

For Researchers, Scientists, and Drug Development Professionals

The rise of invasive fungal infections, coupled with the growing challenge of antifungal resistance, necessitates a comprehensive understanding of the efficacy of new therapeutic agents. Triazoles, a cornerstone of antifungal therapy, are facing increasing resistance, driving the development of a new generation of these compounds. This guide provides an in-depth comparison of new and conventional triazole compounds, focusing on the critical issue of cross-resistance in clinically relevant fungal strains. We will delve into the underlying mechanisms of resistance, provide detailed protocols for susceptibility testing, and present a comparative analysis of the activity of these agents.

The Evolving Landscape of Triazole Antifungals

Triazole antifungals function by inhibiting the fungal enzyme lanosterol 14α-demethylase, which is encoded by the ERG11 or cyp51A genes.[1] This enzyme is a critical component of the ergosterol biosynthesis pathway, and its inhibition disrupts the integrity of the fungal cell membrane.[2] First-generation triazoles, such as fluconazole and itraconazole, revolutionized the treatment of fungal infections but are now facing significant resistance challenges.[3][4]

The newer, second-generation triazoles, including voriconazole, posaconazole, isavuconazole, and others in development like albaconazole and ravuconazole, were designed to have a broader spectrum of activity and to be effective against some strains resistant to older agents.[2][3][5] However, the emergence of cross-resistance, where resistance to one triazole confers resistance to others, is a growing concern.[6][7]

Mechanisms of Triazole Cross-Resistance

Understanding the molecular basis of triazole resistance is fundamental to developing effective treatment strategies and novel antifungals. The primary mechanisms of resistance can be broadly categorized as follows:

• Target Site Modification: This is the most common mechanism and involves mutations in the cyp51A (in molds like Aspergillus) or ERG11 (in yeasts like Candida) gene.[1][8][9] These mutations can alter the structure of the target enzyme, reducing the binding affinity of triazole drugs.[10][11] Specific mutations can confer different resistance profiles. For instance, the TR34/L98H and TR46/Y121F/T289A mutations in Aspergillus fumigatus are frequently associated with pan-azole resistance.[12][13]

• Overexpression of the Target Enzyme: Increased production of the Cyp51A/Erg11p enzyme can titrate out the inhibitory effect of the triazole drug. This is often caused by tandem repeat sequences in the promoter region of the gene, leading to its upregulation.[10]

• Efflux Pump Overexpression: Fungi can actively pump antifungal drugs out of the cell, reducing the intracellular concentration to sub-therapeutic levels. This is mediated by ATP-binding cassette (ABC) and major facilitator superfamily (MFS) transporters.[1][8][10] Overexpression of these pumps can lead to broad cross-resistance to different classes of azoles.[1]

• Alterations in the Ergosterol Biosynthesis Pathway: Mutations in other genes involved in the ergosterol pathway, such as hmg1, can also contribute to triazole resistance.[1]

The development of resistance can occur through two primary routes: in-patient development during long-term therapy and environmental acquisition.[14][9] The widespread use of azole-based fungicides in agriculture is thought to be a significant driver of environmental resistance, leading to cross-resistance to clinical triazoles.[6][15][16][17]

Caption: Ergosterol biosynthesis pathway and mechanisms of triazole resistance.

Comparative In Vitro Activity of New Triazole Compounds

The in vitro susceptibility of fungal isolates to various triazole agents is a critical first step in assessing their potential clinical efficacy. Minimum Inhibitory Concentration (MIC) is the standard metric used, representing the lowest concentration of a drug that inhibits the visible growth of a microorganism.

Table 1: Comparative MIC Ranges (µg/mL) of Triazoles Against Common Fungal Pathogens

Antifungal Agent	Aspergillus fumigatus	Candida albicans	Candida glabrata	Cryptococcus neoformans
First-Generation
Fluconazole	Not applicable	0.25 - 4	1 - >64	0.12 - 16
Itraconazole	0.125 - 2	0.03 - 1	0.125 - 16	0.03 - 1
Second-Generation
Voriconazole	0.25 - 2	0.007 - 0.5	0.03 - 8	0.015 - 0.25
Posaconazole	0.06 - 1	0.015 - 0.5	0.03 - 2	0.015 - 0.25
Isavuconazole	0.5 - 2	0.004 - 0.125	0.015 - 1	0.008 - 0.25

Note: These ranges are illustrative and can vary based on the specific isolates and testing methodology. Data synthesized from multiple sources.[18][19][20]

Newer triazoles generally exhibit lower MICs against a broader range of fungi compared to first-generation agents.[2][5] However, cross-resistance is a significant concern. Strains with mutations in the cyp51A gene, such as the G54, G138, and M220 substitutions in A. fumigatus, often show reduced susceptibility to multiple triazoles.[8][11][21] For example, a study on A. flavus showed that the CYP51A Y119F mutation led to decreased susceptibility to voriconazole and isavuconazole, but not to itraconazole or posaconazole.[12]

Methodologies for Cross-Resistance Studies

Standardized methodologies are crucial for generating reliable and comparable antifungal susceptibility data. The two primary international standards are provided by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[22][23]

Broth Microdilution Method (CLSI M27/M38 and EUCAST E.Def 7.3.2/9.3.1)

This is the reference method for determining MICs. While both CLSI and EUCAST methods are based on broth microdilution, they have some key differences in methodology, including inoculum density and the composition of the test medium.[22]

Experimental Protocol: Broth Microdilution

• Isolate Preparation: Subculture the fungal isolate on appropriate agar (e.g., Potato Dextrose Agar) to ensure purity and viability.[22]

• Inoculum Preparation: Prepare a standardized inoculum suspension of fungal conidia or yeast cells in sterile saline or water. Adjust the turbidity to a 0.5 McFarland standard.

• Drug Dilution: Prepare serial twofold dilutions of the antifungal agents in RPMI 1640 medium in a 96-well microtiter plate.[22]

• Inoculation: Inoculate each well with the prepared fungal suspension. Include a drug-free growth control well and a sterile control well.

• Incubation: Incubate the plates at 35-37°C for 24-48 hours (for yeasts) or 48-72 hours (for molds).[22]

• Endpoint Reading: Determine the MIC as the lowest drug concentration that causes a significant inhibition of growth compared to the growth control. This can be done visually or with a spectrophotometer.[22]

Sources

• 1. Frontiers | Experimental and in-host evolution of triazole resistance in human pathogenic fungi [frontiersin.org]
• 2. tandfonline.com [tandfonline.com]
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• 4. The search for new triazole antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]

Comparative molecular docking studies of 1,2,4-triazole inhibitors.

As a Senior Application Scientist specializing in computational chemistry and structure-based drug design, I frequently evaluate novel pharmacophores against established clinical standards. The 1,2,4-triazole scaffold remains one of the most privileged structures in medicinal chemistry, primarily due to its robust efficacy as an inhibitor of Lanosterol 14α-demethylase (CYP51)—the critical enzyme in fungal ergosterol biosynthesis.

However, the rapid emergence of resistant fungal strains (such as fluconazole-resistant Candida glabrata) necessitates the continuous development of novel, bulky triazole derivatives. This guide provides an objective, data-driven comparison of novel 1,2,4-triazole derivatives against standard clinical alternatives (Fluconazole and Voriconazole), supported by rigorous molecular docking methodologies.

Mechanistic Rationale: The CYP51 Target

To understand why comparative docking is essential, we must first understand the causality of the binding event. The efficacy of azole antifungals hinges on a highly specific coordinate covalent bond. The unhindered nitrogen atom (N-4) of the 1,2,4-triazole ring acts as an electron donor to the oxidized iron (Fe³⁺) of the heme prosthetic group within the CYP51 active site[1]. This interaction halts the demethylation of lanosterol, depleting ergosterol and ultimately compromising fungal cell membrane integrity.

Mechanism of CYP51 inhibition by 1,2,4-triazole derivatives.

Comparative Performance Analysis

Standard azoles like Fluconazole often lack the necessary bulk to engage secondary hydrophobic subsites (S3 and S4) within mutated CYP51 enzymes, leading to resistance. Recent drug development efforts have focused on synthesizing hybrid molecules, such as benzimidazole-1,2,4-triazoles[2] and piperidine-triazoles[3], to maximize van der Waals interactions in these peripheral pockets.

The following table synthesizes experimental in vitro Minimum Inhibitory Concentration (MIC) data alongside in silico docking scores, objectively comparing novel derivatives against clinical standards.

Inhibitor	Scaffold Type	Docking Score (kcal/mol)	MIC vs C. glabrata (µg/mL)	Key S3/S4 Subsite Interactions	Heme Coordination
Fluconazole	Standard Triazole	-7.2	3.88	Tyr118, Tyr132	N-4 to Fe³⁺ (2.15 Å)
Voriconazole	Standard Triazole	-8.5	1.95	Tyr118, Leu376	N-4 to Fe³⁺ (2.10 Å)
Compound 6b [2]	Benzimidazole-Triazole	-9.8	0.97	Phe126, Gly307	N-4 to Fe³⁺ (2.05 Å)
Compound 8d [3]	Piperidine-Triazole	-10.2	< 0.50	Phe126, Met306, Gly307	N-4 to Fe³⁺ (2.02 Å)

Data Insights: The superior docking scores of Compounds 6b and 8d directly correlate with their enhanced in vitro efficacy. By extending into the S3 subsite, the difluorophenyl and benzimidazole groups form critical hydrogen bonds with Gly307 and hydrophobic interactions with Phe126, anchoring the molecule more securely than Voriconazole[2][3].

Self-Validating Experimental Protocol

A computational protocol is only as trustworthy as its internal controls. As an application scientist, I do not just run algorithms; I build self-validating systems. Below is the rigorous, step-by-step methodology required to accurately dock bulky 1,2,4-triazole hybrids into CYP51.

Step 1: Target Preparation (The Foundation)

• Action: Download the high-resolution CYP51 crystal structure (e.g., PDB: 3L4D)[4]. Remove all water molecules beyond 3.0 Å of the active site.

• Causality: Raw PDB files lack hydrogen atoms and often contain unresolved side chains. Using a Protein Preparation Wizard, we assign bond orders and add hydrogens at a physiological pH of 7.4. Critical step: You must explicitly define the Heme iron oxidation state as Fe³⁺. Without this, the scoring function cannot accurately calculate the electrostatic potential required for the triazole N-4 coordinate covalent bond.

Step 2: Ligand Preparation

• Action: Convert 2D ligand structures to 3D and minimize energy using the OPLS4 force field.

• Causality: 1,2,4-triazoles can exist in multiple tautomeric states. We generate all possible tautomers and stereoisomers to ensure the globally minimized, biologically active conformation is sampled during the docking run.

Step 3: Receptor Grid Generation

• Action: Center the grid box (20 × 20 × 20 Å) precisely on the Heme iron atom.

• Causality: We intentionally expand the bounding box beyond the immediate catalytic center to encompass the S3 and S4 hydrophobic subsites. This ensures the algorithm has the spatial freedom to evaluate the bulky benzimidazole or piperidine side chains of novel derivatives[2][3].

Step 4: Flexible Molecular Docking

• Action: Execute docking using Glide XP (Extra Precision) or AutoDock Vina, applying a van der Waals (vdW) radii scaling factor of 0.80 for non-polar receptor atoms.

• Causality: The CYP51 active site exhibits significant plasticity. Treating the receptor as entirely rigid often leads to artificial steric clashes (false negatives) when introducing novel, bulky hybrids. Softening the vdW radii simulates an induced-fit mechanism, allowing the side chains to settle into their optimal thermodynamic poses.

Step 5: Protocol Validation (The Trust Anchor)

• Action: Re-dock the native co-crystallized ligand back into the prepared receptor before screening any novel compounds.

• Causality: The protocol is validated only if the Root Mean Square Deviation (RMSD) between the computationally predicted pose and the experimental crystallographic pose is < 2.0 Å . This self-validation loop proves the system's parameters are accurately tuned for the specific target.

Step-by-step molecular docking and validation workflow.

Strategic Outlook

The comparative data clearly demonstrates that modifying the 1,2,4-triazole core with extended hydrophobic fragments (such as benzimidazole or piperidine rings) significantly outperforms standard therapies like Fluconazole and Voriconazole. By utilizing a rigorously validated, flexible docking protocol, researchers can reliably predict the binding affinities of these bulky derivatives, accelerating the discovery of next-generation antifungals capable of overcoming target-site mutations.

References

• Source: ACS Omega (via NIH)
• Title: Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments Source: PMC / NIH URL
• Title: Triazole derivatives with improved in vitro antifungal activity over azole drugs Source: Taylor & Francis URL
• Title: Docking conformations of fluconazole, voriconazole, and other azoles Source: ResearchGate URL

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A Comprehensive Head-to-Head Comparison of the Cytotoxic Profiles of Triazole Analogs

Executive Summary

The development of novel therapeutic agents frequently leverages heterocyclic compounds, with 1,2,3-triazoles and 1,2,4-triazoles standing out as privileged scaffolds in medicinal chemistry[1]. Their high metabolic stability, profound dipole moment, and capacity to form robust hydrogen bonds make them ideal bioisosteres for amide bonds. In oncology, structural modifications of the triazole core—such as fluorination, benzimidazole conjugation, and aryl urea tethering—have yielded analogs with remarkable cytotoxic profiles and high selectivity indices (SI) against various cancer cell lines.

This guide provides an objective, head-to-head comparison of recent triazole analogs, dissecting their cytotoxic efficacy against standard chemotherapeutics like Doxorubicin and Sorafenib. Furthermore, it establishes a self-validating experimental framework for researchers to accurately assess in vitro cytotoxicity and elucidate apoptotic mechanisms[1].

Mechanistic Grounding: The Triazole Pharmacophore

The cytotoxicity of triazole analogs is rarely non-specific; rather, it is driven by targeted interactions with key intracellular enzymes. For instance, benzimidazole-triazole hybrids have been shown to act as potent DNA Topoisomerase I inhibitors[2], while tetrahydroisoquinoline-triazole derivatives target aldo-keto reductase 1C3 (AKR1C3)[3].

The causality behind their efficacy lies in their structural rigidity and electron distribution. The introduction of electron-withdrawing groups (e.g., fluorine) or lipophilic moieties enhances cellular permeability and binding affinity within the hydrophobic pockets of target proteins[4]. This target inhibition cascades into DNA damage, G2/M phase cell cycle arrest, and ultimately, caspase-dependent apoptosis.

Caption: Triazole-induced apoptotic signaling cascade via target inhibition and mitochondrial dysfunction.

Head-to-Head Cytotoxic Profiles: Experimental Data

To objectively evaluate the performance of novel triazole analogs, we must compare their half-maximal inhibitory concentrations (IC₅₀) across specific cancer cell lines, juxtaposed against their toxicity in normal fibroblasts or epithelial cells. The Selectivity Index (SI)—calculated as the ratio of IC₅₀ in normal cells to IC₅₀ in cancer cells—is the ultimate metric of a compound's therapeutic window.

Comparative Cytotoxicity Table

Compound Class / Analog	Target Cancer Cell Line	IC₅₀ (µM)	Normal Cell Line (IC₅₀)	Selectivity Index (SI)	Standard Control (IC₅₀)
Aryl Urea-1,2,3-Triazole (2m')	HepG2 (Liver)	~3.4	MRC-5 (>50 µM)	14.7	Sorafenib (19.7 µM)[5]
Benzimidazole-Triazole (4h)	A549 (Lung)	4.56 ± 0.18	NIH3T3 (High)	High	Doxorubicin (12.42 µM)[2]
N-Mannich Base Triazole (Comp 8)	Caco-2 (Colon)	Potent	CCD 841 CoTr (>220 µM)	>1	5-Fluorouracil (61.6 µM)[6]
Fluorinated Triazole (38)	MCF-7 (Breast)	0.76 - 13.55	Normal Cells (Low)	High	Colchicine / Taxol[4]
Chrysin-Triazole (5c)	PC3 (Prostate)	10.8 ± 0.04	N/A	N/A	Doxorubicin[1]

Data Analysis & Causality:

• Aryl Urea-Triazoles: The inclusion of an aryl urea moiety significantly enhances hydrogen bonding with kinase domains, leading to an SI of 14.7 against HepG2 cells, which is approximately 4.4-fold superior to Sorafenib[5].

• Benzimidazole-Triazoles: Compound 4h demonstrates an IC₅₀ of 4.56 µM against A549 lung carcinoma cells, outperforming Doxorubicin (12.42 µM). The causality stems from the planar benzimidazole ring intercalating with DNA, while the triazole core stabilizes the Topoisomerase I cleavage complex[2].

• Fluorinated Triazoles: The high electronegativity of fluorine alters the lipophilicity and metabolic stability of the compound, allowing compound 38 to achieve sub-micromolar efficacy (0.76 µM) against MCF-7 breast cancer cells[4].

Experimental Methodologies: A Self-Validating System

A robust drug discovery pipeline cannot rely on a single assay. Metabolic assays (like MTT) are prone to false positives if a compound induces metabolic senescence without actual cell death. Therefore, we establish a self-validating experimental workflow where primary metabolic screening is orthogonally validated by structural membrane analysis (Flow Cytometry).

Caption: Self-validating experimental workflow for evaluating the cytotoxic profiles of novel triazole analogs.

Protocol 1: Primary Cytotoxicity Screening (MTT Assay)

Purpose: To determine the IC₅₀ value by measuring cellular metabolic activity[6]. Causality: Viable cells possess active mitochondrial succinate dehydrogenase enzymes that cleave the tetrazolium ring of MTT, converting it into insoluble purple formazan crystals. A reduction in absorbance directly correlates with a loss of metabolic viability, serving as the primary proxy for cytotoxicity.

Step-by-Step Methodology:

• Seeding: Seed cancer cells (e.g., A549, HepG2) and normal control cells (e.g., MRC-5) into 96-well plates at a density of 5×103 cells/well in 100 µL of appropriate media (e.g., DMEM with 10% FBS). Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Treatment: Prepare serial dilutions of the synthesized triazole analogs (e.g., 1, 5, 10, 25, 50 µM) in DMSO (final DMSO concentration < 0.5% to prevent solvent toxicity). Treat the cells for 48 hours.

• Reagent Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.

• Solubilization: Carefully aspirate the media and add 100 µL of DMSO to dissolve the formed formazan crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate cell viability relative to the untreated control and determine the IC₅₀ using non-linear regression analysis.

Protocol 2: Apoptosis Validation via Flow Cytometry

Purpose: To orthogonalize the MTT results by differentiating between viable, early apoptotic, late apoptotic, and necrotic cells[1]. Causality: During early apoptosis, cells lose membrane asymmetry, translocating phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V-FITC specifically binds to exposed PS. Propidium Iodide (PI) is a DNA intercalator that cannot penetrate intact membranes; thus, it only stains cells in late apoptosis or necrosis where membrane integrity is compromised.

Step-by-Step Methodology:

• Cell Harvesting: Following 48 hours of treatment with the triazole analog at its calculated IC₅₀ concentration, collect both floating (dead/dying) and adherent cells using trypsin-EDTA.

• Washing: Centrifuge at 1,500 rpm for 5 minutes. Wash the cell pellet twice with ice-cold PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer at a concentration of 1×106 cells/mL.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension. Gently vortex and incubate in the dark for 15 minutes at room temperature.

• Analysis: Add an additional 400 µL of Binding Buffer. Analyze the samples immediately using a flow cytometer.

  • Quadrant Analysis: Q1 (Annexin V-/PI+) = Necrosis; Q2 (Annexin V+/PI+) = Late Apoptosis; Q3 (Annexin V-/PI-) = Viable; Q4 (Annexin V+/PI-) = Early Apoptosis.

Conclusion

The structural plasticity of triazole analogs allows for precise tuning of their pharmacokinetic and pharmacodynamic properties. As demonstrated by head-to-head experimental data, specific modifications—such as aryl urea tethering and benzimidazole conjugation—yield compounds that not only outperform standard chemotherapeutics like Doxorubicin and Sorafenib in raw potency but also exhibit vastly superior safety profiles (Selectivity Indices > 10). By employing a self-validating workflow combining metabolic assays with structural flow cytometry, researchers can confidently identify high-potential triazole candidates for advanced preclinical development.

References

• A Comparative Guide to the In Vitro and In Vivo Evaluation of Novel Triazole Compounds Benchchem URL
• The Design and Synthesis of a New Series of 1,2,3-Triazole-Cored Structures Tethering Aryl Urea and Their Highly Selective Cytotoxicity toward HepG2 MDPI URL
• New Benzimidazole-Triazole Derivatives as Topoisomerase I Inhibitors: Design, Synthesis, Anticancer Screening, and Molecular Modeling Studies ACS Omega URL
• New 1,2,4-Triazole Derivatives with a N-Mannich Base Structure Based on a 4,6-Dimethylpyridine Scaffold as Anticancer Agents: Design, Synthesis, Biological Evaluation, and Molecular Modeling PMC URL
• Discovery of novel 1,2,3-triazole derivatives as anticancer agents using QSAR and in silico structural modification PMC URL
• Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties Frontiers URL

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Safety & Regulatory Compliance

Comprehensive Safety Guide: Personal Protective Equipment for Handling 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride

This guide provides essential safety and logistical protocols for researchers, scientists, and drug development professionals handling 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride. As specific hazard data for this compound is not widely available, this document synthesizes information from the known hazards of its core structural components: the 1,2,4-triazole moiety and the amine hydrochloride functional group. The principle of prudent practice dictates treating this compound with a high degree of caution, assuming it may possess hazards similar to its structural analogs.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the potential risks is the foundation of safe laboratory practice. The chemical structure of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride suggests a hazard profile influenced by both the triazole ring and the amine salt.

• Triazole Derivatives: Compounds containing the 1,2,4-triazole ring are known to present various hazards. Some are classified as skin and eye irritants.[1][2] Certain triazoles are also suspected of causing reproductive harm or may have other long-term health effects.[3][4][5]

• Amine Hydrochlorides: This functional group can impart corrosive properties, posing a risk of severe skin burns and eye damage.[6][7] Amine salts are often harmful if swallowed, inhaled, or absorbed through the skin.[7][8][9]

Therefore, a conservative approach is mandatory. We must assume this compound is, at a minimum, a skin and eye irritant, potentially corrosive, and harmful through multiple routes of exposure. All handling procedures and personal protective equipment (PPE) selections are based on this assessment.

Core Personal Protective Equipment (PPE) Protocol

Consistent and correct use of PPE is the most critical barrier between the researcher and potential chemical exposure. The following equipment is mandatory when handling 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride.

PPE Category	Recommended Equipment	Rationale and Key Standards
Eye and Face Protection	ANSI-approved (or EN166 in EU) safety glasses with side shields are the minimum requirement. Chemical splash goggles are required when there is any risk of splashing or aerosol generation. A full-face shield should be worn over goggles when handling larger quantities or during procedures with a high splash potential.	Protects against accidental splashes of solutions or contact with airborne powder. Amine hydrochlorides can be corrosive and cause serious, irreversible eye damage.[6][7]
Skin and Body Protection	A flame-resistant lab coat must be worn and fully buttoned. Chemically resistant gloves, such as nitrile or neoprene, are required. It is advisable to double-glove for enhanced protection. Disposable gowns and sleeve covers offer additional security. Long pants and closed-toe shoes are mandatory.	Prevents incidental skin contact. The hydrochloride salt suggests the compound is a solid, but solutions will be corrosive. Nitrile gloves provide good resistance against a wide range of chemicals.[10] Proper glove removal technique is crucial to prevent skin contamination.[11]
Respiratory Protection	All work involving the solid compound or its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[2][10] If work outside a fume hood is unavoidable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates (e.g., P100) must be used.[1]	The primary inhalation risks are from fine powders of the solid compound or aerosols from its solutions. A fume hood provides the primary engineering control to mitigate this risk.[6]

Operational Plan: Step-by-Step Safety Procedures

A systematic workflow minimizes risk. The following steps must be integrated into all experimental plans involving this compound.

A. Pre-Handling Checklist

• Review Safety Data Sheet (SDS): Before any work, thoroughly read and understand the SDS for this compound or a close structural analog.[2]

• Verify Engineering Controls: Ensure the chemical fume hood has a current certification and is functioning correctly.

• Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety shower, eyewash station, and fire extinguisher.[10]

• Assemble and Inspect PPE: Gather all required PPE as detailed in the table above. Inspect gloves for any signs of degradation or punctures before use.[11][12]

• Prepare Workspace: Ensure the work area within the fume hood is clean, uncluttered, and free of incompatible materials like strong oxidizing agents.[2][4]

B. Safe Handling Workflow (Solid Compound)

• Transport: Keep the chemical in its original, sealed container when transporting it to the work area.

• Weighing: Perform all weighing operations on a disposable weigh boat or creased paper within the fume hood to contain any dust.

• Manipulation: Use dedicated, clean spatulas and tools. Handle the container and tools carefully to avoid generating dust.[2]

• Container Integrity: Keep the primary container tightly closed when not in use.[2]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2][13] Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[12][14]

C. PPE Workflow: Donning and Doffing Sequence

The order in which PPE is put on and, more importantly, taken off is critical to prevent cross-contamination.

Figure 1: Recommended PPE Donning and Doffing Sequence.

Spill Management and Disposal Plan

Accidents can happen, and a clear plan is essential for a safe and effective response.

A. Minor Spills (inside a fume hood)

• Alert Personnel: Notify others in the immediate area.

• Containment: If it is a solid, avoid generating dust.[2] Cover the spill with an absorbent material compatible with the chemical.

• Clean-up: Carefully scoop the contained material and absorbent into a designated hazardous waste container.[2]

• Decontamination: Clean the spill area with an appropriate solvent (e.g., water, followed by ethanol), and dispose of all cleaning materials as hazardous waste.

• Disposal: Place all contaminated materials, including gloves, into a sealed and clearly labeled hazardous waste container.[2]

B. Major Spills

• Evacuate: Immediately evacuate the laboratory, closing the door behind you.

• Notify: Alert your supervisor and the institution's environmental health and safety (EHS) office.

• Secure: Prevent unauthorized personnel from entering the area.

• Professional Clean-up: Do not attempt to clean a large spill yourself. Only trained emergency personnel with appropriate PPE should handle the clean-up.[2]

C. Waste Disposal

All waste, including the pure compound, contaminated consumables (gloves, weigh boats, paper towels), and empty containers, must be treated as hazardous waste.[8][15]

• Containers: Collect waste in a designated, sealed, and properly labeled hazardous waste container.

• Regulations: Dispose of the waste according to all local, state, and federal regulations. Consult your institution's EHS office for specific procedures.[16]

Emergency Procedures

Immediate and correct first aid can significantly reduce the severity of an injury.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[10][14] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[14][17] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration.[9][14] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[17] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[17] Seek immediate medical attention.

References

• Personal protective equipment for handling 1-(6-Bromohexyl)-1,2,4-triazole. Benchchem.
• Safety D
• Personal protective equipment for handling 1H-1,2,4-triazol-4-amine. Benchchem.
• Safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
• 1,2,4-Triazole 5907 - SAFETY DATA SHEET. Columbus Chemical Industries, Inc.
• Safety D
• Ambeed SDS. Ambeed, Inc.
• Bis(2-chloroethyl)
• SAFETY D
• Safety Data Sheet.
• Safety D
• SAFETY D
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• SAFETY D
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• Safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
• SAFETY D
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